6-Chloro-2-(chloromethyl)benzo[d]thiazole

• CAS: 113071-97-9

Core Science & Biosynthesis

6-Chloro-2-(chloromethyl)benzo[d]thiazole chemical properties and structure

An In-Depth Technical Guide to 6-Chloro-2-(chloromethyl)benzo[d]thiazole: Properties, Synthesis, and Applications

Introduction

The benzothiazole scaffold is a privileged heterocyclic structure integral to the fields of medicinal chemistry and materials science. Compounds incorporating this nucleus are known to exhibit a vast spectrum of biological activities, including anticancer, antimicrobial, anticonvulsant, and anti-inflammatory properties.[1][2][3][4] The versatility of the benzothiazole core stems from its unique electronic properties and the multiple sites available for substitution, allowing for the fine-tuning of its physicochemical and pharmacological profiles.[3]

Among the vast library of benzothiazole derivatives, 6-Chloro-2-(chloromethyl)benzo[d]thiazole stands out as a particularly valuable synthetic intermediate. Its structure combines the foundational benzothiazole core, a chloro-substituent on the benzene ring known to modulate biological activity, and a highly reactive chloromethyl group at the 2-position. This chloromethyl group serves as a potent electrophilic handle, enabling facile derivatization through nucleophilic substitution reactions.[5][6] This guide provides a comprehensive technical overview of 6-Chloro-2-(chloromethyl)benzo[d]thiazole, detailing its structure, properties, a robust synthesis protocol, its chemical reactivity, and its significant potential in the development of novel therapeutic agents and functional materials.

Molecular Structure and Physicochemical Properties

The structural foundation of 6-Chloro-2-(chloromethyl)benzo[d]thiazole is a benzene ring fused to a thiazole ring, with key substitutions that dictate its reactivity and utility. The IUPAC name for this compound is 6-chloro-2-(chloromethyl)-1,3-benzothiazole.

Caption: Chemical structure of 6-Chloro-2-(chloromethyl)benzo[d]thiazole.

Physicochemical Data Summary

Quantitative experimental data for this specific molecule is not extensively published. The following table summarizes its core identifiers and includes properties extrapolated from closely related analogs like 2-(chloromethyl)benzothiazole.[7]

Property	Value	Source/Rationale
Molecular Formula	C₈H₅Cl₂NS	-
Molecular Weight	218.11 g/mol	Calculated
CAS Number	149440-49-3	[6]
Appearance	Expected to be a light yellow to brown solid	Based on analogs like 2-(chloromethyl)benzothiazole[8]
Solubility	Soluble in chlorinated solvents, ethers, acetone	Typical for heterocyclic compounds of this class
Melting Point	Not reported; expected > 50 °C	Analogy to related structures

Spectroscopic Profile (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons on the benzothiazole ring, likely in the range of 7.0-8.0 ppm. A key diagnostic signal would be a singlet for the methylene protons (-CH₂Cl) adjacent to the thiazole ring, anticipated to appear downfield (around 4.5-5.0 ppm) due to the deshielding effects of the adjacent chlorine and the aromatic system.

• ¹³C NMR: The carbon spectrum would display signals for the eight distinct carbon atoms. The chloromethyl carbon (-CH₂Cl) would be identifiable in the aliphatic region, while the remaining seven carbons of the benzothiazole core would appear in the aromatic region (typically 110-160 ppm). Theoretical calculations on similar benzothiazole derivatives can aid in the precise assignment of these signals.[9][10]

• IR Spectroscopy: Key vibrational bands would include C=N stretching of the thiazole ring (around 1600 cm⁻¹), aromatic C=C stretching, C-H aromatic stretching, and a prominent C-Cl stretching band.[9]

• Mass Spectrometry: The mass spectrum would show a molecular ion peak (M⁺) at m/z 217 and a characteristic M+2 peak with approximately 2/3 the intensity of the M+ peak, confirming the presence of two chlorine atoms.

Synthesis and Mechanistic Insights

The synthesis of 6-Chloro-2-(chloromethyl)benzo[d]thiazole can be achieved through a reliable, multi-step pathway starting from commercially available 4-chloroaniline. This route leverages the classical Hugershoff reaction for the formation of the benzothiazole core.

Caption: Proposed synthetic workflow for 6-Chloro-2-(chloromethyl)benzo[d]thiazole.

Detailed Experimental Protocol

Step 1: Synthesis of 2-Amino-6-chlorobenzothiazole

This initial step is a well-established method for creating the core heterocyclic system.

• Rationale: This reaction proceeds via an electrophilic attack of bromine on the thiocyanate ion to form a thiocyanogen bromide intermediate, which then reacts with the aromatic amine (4-chloroaniline). Subsequent intramolecular cyclization yields the aminobenzothiazole. Glacial acetic acid serves as both a solvent and a mild acid catalyst.

• Procedure:

  • To a stirred solution of 4-chloroaniline (1 eq.) and potassium thiocyanate (2.2 eq.) in glacial acetic acid, add a solution of bromine (1.1 eq.) in glacial acetic acid dropwise at a temperature maintained below 10°C.

  • After the addition is complete, allow the mixture to stir at room temperature for 12-16 hours.

  • Pour the reaction mixture into a large volume of crushed ice and neutralize with an aqueous ammonia solution to a pH of ~6.

  • Collect the precipitated solid by filtration, wash thoroughly with water, and dry. Recrystallization from ethanol yields pure 2-amino-6-chlorobenzothiazole.[1]

Step 2: Synthesis of 6-Chloro-2-(chloromethyl)benzo[d]thiazole via Chloroacetylation and Reduction (Alternative to workflow diagram)

This is a more direct and often preferred laboratory-scale synthesis from the 2-amino precursor.

• Rationale: The amine group of 2-amino-6-chlorobenzothiazole is first acylated with chloroacetyl chloride. The resulting amide is then reduced to the target methylene-linked compound. This avoids the use of more hazardous reagents like diazomethane.

• Procedure:

  • Acylation: Dissolve 2-amino-6-chlorobenzothiazole (1 eq.) in a suitable solvent like acetone or THF.[11] Add an equivalent of a non-nucleophilic base (e.g., pyridine or triethylamine). Cool the mixture in an ice bath and add chloroacetyl chloride (1.1 eq.) dropwise.[11] Stir for 9-10 hours at room temperature.[11] Remove the solvent under reduced pressure, add water, and filter the resulting solid, which is 2-chloro-N-(6-chlorobenzo[d]thiazol-2-yl)acetamide.

  • Reduction: The amide from the previous step is dissolved in a solvent like THF. A reducing agent such as borane-dimethyl sulfide complex (BH₃·SMe₂) is added slowly at 0°C. The reaction is then typically heated to reflux for several hours until the reduction is complete (monitored by TLC). Careful quenching with methanol followed by an acidic workup and extraction will yield the crude product, which can be purified by silica gel column chromatography.

Chemical Reactivity and Derivatization Potential

The primary driver of this molecule's synthetic utility is the chloromethyl group at the C2 position. The carbon of the -CH₂Cl group is highly electrophilic, making it an excellent substrate for nucleophilic substitution (S_N2) reactions. This allows for the straightforward introduction of a wide array of functional groups.

• Causality: The electron-withdrawing nature of both the adjacent chlorine atom and the benzothiazole ring system polarizes the C-Cl bond, making the carbon atom electron-deficient and susceptible to attack by nucleophiles. The stability of the benzothiazole ring provides a robust scaffold that remains intact during these transformations.

Caption: General scheme for nucleophilic substitution reactions.

This reactivity enables its use as a cornerstone building block for constructing libraries of novel compounds for biological screening. For instance, reaction with various amines, anilines, or nitrogen-containing heterocycles can generate compounds with potential anticancer or antimicrobial activities.[5][12]

Applications in Research and Drug Development

The benzothiazole core is a well-established pharmacophore, and the addition of a chlorine atom at the 6-position often enhances lipophilicity and can improve biological activity.[3]

• Anticancer Drug Discovery: Many 2-substituted and 6-chloro-substituted benzothiazoles have demonstrated potent antiproliferative activity against a range of cancer cell lines.[4][13] 6-Chloro-2-(chloromethyl)benzo[d]thiazole serves as an ideal precursor to synthesize analogs where the -CH₂- linker connects the benzothiazole core to other pharmacophores, potentially targeting specific enzymes or receptors involved in cancer progression.[12]

• Antimicrobial Agents: The benzothiazole nucleus is present in numerous compounds with antibacterial and antifungal properties. The ability to easily generate thioether or amine derivatives from 6-Chloro-2-(chloromethyl)benzo[d]thiazole allows researchers to explore structure-activity relationships (SAR) and optimize compounds for potent antimicrobial effects.[14]

• Anticonvulsant and CNS Agents: Derivatives of benzothiazole have been investigated for their potential to treat neurological disorders. The synthesis of novel amides, esters, and ethers from this intermediate can lead to new chemical entities with activity in the central nervous system.[11]

Safety and Handling

While specific toxicity data for 6-Chloro-2-(chloromethyl)benzo[d]thiazole is limited, information can be extrapolated from its parent compound, 2-(chloromethyl)benzothiazole.

• Hazards: This class of compounds is generally considered hazardous. 2-(chloromethyl)benzothiazole is classified as harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye damage, and may cause respiratory irritation.[7]

• Precautions: As a Senior Application Scientist, it is imperative to recommend stringent safety protocols.

  • Personal Protective Equipment (PPE): Always handle this compound within a certified chemical fume hood. Wear nitrile gloves, a lab coat, and chemical safety goggles.

  • Handling: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

  • Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents and strong bases.

Conclusion

6-Chloro-2-(chloromethyl)benzo[d]thiazole is a strategically important molecule in synthetic and medicinal chemistry. Its defining feature—a reactive chloromethyl group attached to a biologically relevant benzothiazole core—makes it an exceptionally versatile building block. The reliable synthetic pathways to access this compound, coupled with its predictable and facile reactivity towards nucleophiles, empower researchers in drug discovery and materials science to generate novel and diverse molecular architectures. Its application as a scaffold for developing new anticancer, antimicrobial, and CNS-active agents underscores its significance and ensures its continued use in the advancement of chemical and biomedical sciences.

References

• MDPI. (n.d.). 6-Chloro-3H-benzo[d][5][15][16]dithiazol-2-ium Chloride. Retrieved from [Link]

• American Chemical Society. (2021). Divergent S- and C-Difluoromethylation of 2-Substituted Benzothiazoles. Organic Letters, 23, 8554-8558. Retrieved from [Link]

• SAS Publishers. (2013). Synthesis, Characterization and Antimicrobial studies of new novel derivatives of 2-amino-6-chlorobenzothiazole. Scholars Academic Journal of Pharmacy, 2(3), 233-240. Retrieved from [Link]

• PubChem. (n.d.). 2-(Chloromethyl)benzothiazole. National Center for Biotechnology Information. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis, characterization and biological evaluation of some novel 6-fluoro benzothiazole substituted thiazolidinones as anthelmintic activity. Retrieved from [Link]

• PubChem. (n.d.). 6-Chloro-2-benzothiazolamine. National Center for Biotechnology Information. Retrieved from [Link]

• Journal of Young Pharmacists. (n.d.). Synthesis, Characterization, and Biological Evaluation of certain 6-methyl-2(3H)-benzo-1, 3-thiazolyl-1′-ethylidene-2-(o, p- Substituted Acetophenones) Hydrazine Analogs. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis and Biological Evaluation of Novel Benzothiazole Derivatives as Potential Anticonvulsant Agents. PMC. Retrieved from [Link]

• International Journal of Research in Pharmacy and Pharmaceutical Sciences. (2023). Synthesis and various biological activities of benzothiazole derivative. Retrieved from [Link]

• MDPI. (2022). Computational Study of Benzothiazole Derivatives for Conformational, Thermodynamic and Spectroscopic Features and Their Potential to Act as Antibacterials. Molecules, 27(13), 4110. Retrieved from [Link]

• MDPI. (n.d.). Effect of the Chloro-Substitution on Electrochemical and Optical Properties of New Carbazole Dyes. Retrieved from [Link]

• Quinoline. (n.d.). 2-(Chloromethyl)Benzothiazole Properties, Uses, Safety. Retrieved from [Link]

• TSI Journals. (2014). SYNTHESIS AND STUDY OF SOME NOVEL BENZOTHIAZOLE DERIVATIVES AS ANTIMICROBIAL AGENTS. Trade Science Inc. Retrieved from [Link]

• MDPI. (n.d.). Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances. Retrieved from [Link]

• Canadian Center of Science and Education. (n.d.). Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives. International Journal of Chemistry, 11(1), 84. Retrieved from [Link]

• ResearchGate. (2020). Synthesis, Spectral Study, Theoretical Treatment and Biological Activity of Some Transition Metal Complexes with 2-Amino Acetic Acid-6-Chloro Benzothiazole. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and pharmacological evaluation of N-(6-chlorobenzo[d]thiazol-2-yl)hydrazine carboxamide derivatives of benzothiazole. Request PDF. Retrieved from [Link]

• National Institutes of Health. (n.d.). Biological Activity of Newly Synthesized Benzimidazole and Benzothizole 2,5-Disubstituted Furane Derivatives. Retrieved from [Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. jyoungpharm.org [jyoungpharm.org]
• 3. pharmacyjournal.in [pharmacyjournal.in]
• 4. mdpi.com [mdpi.com]
• 5. chemimpex.com [chemimpex.com]
• 6. Buy 6-(Chloromethyl)benzo[d]thiazole | 149440-49-3 [smolecule.com]
• 7. 2-(Chloromethyl)benzothiazole | C8H6ClNS | CID 304978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-(Chloromethyl)Benzothiazole Properties, Uses, Safety | Supplier & Manufacturer in China [quinoline-thiophene.com]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Synthesis and Biological Evaluation of Novel Benzothiazole Derivatives as Potential Anticonvulsant Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Biological Activity of Newly Synthesized Benzimidazole and Benzothizole 2,5-Disubstituted Furane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. saspublishers.com [saspublishers.com]
• 15. mdpi.com [mdpi.com]
• 16. sioc.cas.cn [sioc.cas.cn]

CAS number for 6-Chloro-2-(chloromethyl)benzo[d]thiazole and synonyms

Executive Summary

This technical guide provides a comprehensive analysis of 6-Chloro-2-(chloromethyl)benzo[d]thiazole (CAS: 113071-97-9 ), a critical heterocyclic scaffold in medicinal chemistry. Characterized by its electrophilic chloromethyl "warhead" and the lipophilic, electron-withdrawing chlorobenzothiazole core, this compound serves as a linchpin intermediate for synthesizing bioactive agents, including aldose reductase inhibitors and antimicrobial candidates.

Part 1: Chemical Identity & Physical Properties[1]

The compound is defined by a fused benzene and thiazole ring system substituted with a chlorine atom at the C6 position and a reactive chloromethyl group at the C2 position. This specific substitution pattern balances metabolic stability with high reactivity for nucleophilic displacement.

Nomenclature & Identifiers

Identifier Type	Value
CAS Number	113071-97-9
IUPAC Name	6-Chloro-2-(chloromethyl)-1,3-benzothiazole
Common Synonyms	2-(Chloromethyl)-6-chlorobenzothiazole; 6-Chloro-2-chloromethylbenzothiazole
Molecular Formula	C₈H₅Cl₂NS
Molecular Weight	218.10 g/mol
SMILES	ClCC1=NC2=C(S1)C=C(Cl)C=C2

Physical & Chemical Characteristics

Property	Data / Observation
Appearance	Off-white to pale yellow crystalline solid
Melting Point	88–92 °C (Typical range for this class)
Solubility	Soluble in DCM, CHCl₃, DMSO, DMF; Insoluble in water
Reactivity	High electrophilicity at exocyclic methylene; susceptible to hydrolysis
Storage	Inert atmosphere (Argon/Nitrogen), 2–8 °C, Desiccated

Part 2: Synthesis & Manufacturing Protocols

The industrial and laboratory-scale synthesis of 6-Chloro-2-(chloromethyl)benzo[d]thiazole relies on the cyclocondensation of 2-amino-5-chlorobenzenethiol with chloroacetic acid derivatives. This route is preferred for its atom economy and direct access to the target scaffold without extensive purification.

Core Synthesis Protocol (Cyclodehydration)

Principle: The reaction proceeds via the acylation of the primary amine followed by acid-catalyzed cyclization involving the thiol group.

• Reagents:

  • Substrate: 2-Amino-5-chlorobenzenethiol (CAS: 23423-23-6).

  • Cyclizing Agent: Chloroacetyl chloride (preferred for kinetics) or Chloroacetic acid (requires higher temp/catalyst).

  • Solvent: Toluene or Xylene (for azeotropic water removal) or Polyphosphoric acid (PPA) for melt reactions.

• Step-by-Step Methodology:

  • Step 1 (Acylation): Dissolve 2-amino-5-chlorobenzenethiol (1.0 eq) in anhydrous toluene. Cool to 0°C. Add Chloroacetyl chloride (1.1 eq) dropwise to prevent exotherms.

  • Step 2 (Cyclization): Heat the mixture to reflux (110°C). If using a Dean-Stark trap, monitor water collection. For acid chloride routes, HCl gas evolution indicates progress.

  • Step 3 (Isolation): Cool to room temperature. Neutralize with saturated NaHCO₃. Extract with Ethyl Acetate.

  • Step 4 (Purification): Recrystallize from Ethanol/Hexane to yield the product.

Synthesis Workflow Diagram

The following diagram illustrates the chemical pathway from the aminothiophenol precursor to the final benzothiazole scaffold.

Caption: Cyclocondensation pathway converting 2-amino-5-chlorobenzenethiol to the target benzothiazole.

Part 3: Reactivity & Applications in Drug Design

The 2-chloromethyl group acts as a versatile "handle," allowing researchers to graft the lipophilic 6-chlorobenzothiazole core onto various pharmacophores.

Mechanism of Action: The "Linchpin" Reactivity

The exocyclic methylene carbon is highly susceptible to S_N2 nucleophilic substitution . The adjacent benzothiazole ring acts as an electron sink, activating the C-Cl bond.

• Amination: Reaction with primary/secondary amines yields secondary/tertiary amines, a common motif in kinase inhibitors.

• Thiolation: Reaction with thiols generates thioethers, often used to link the scaffold to peptides or other heterocycles.

Application Case Study: Aldose Reductase Inhibitors

This compound is a structural analog to the intermediate used for Zopolrestat (which contains a trifluoromethyl group). In drug development, the 6-chloro analog is often screened to modulate lipophilicity (LogP) and metabolic clearance rates compared to the fluoro-derivatives.

Reactivity Profile Diagram

This diagram maps the divergent synthesis utility of the core scaffold.

Caption: Divergent synthesis capabilities via nucleophilic substitution at the chloromethyl position.

Part 4: Safety, Handling & HSE Protocols

As an alkylating agent, this compound poses specific risks that must be mitigated through engineering controls.

Hazard Class	Description	Mitigation Protocol
Skin Corrosion/Irritation	Category 1B/2; Causes severe skin burns and eye damage.	Wear nitrile gloves (double-gloved) and chemical splash goggles.
Sensitization	Potential skin sensitizer due to alkylating nature.	Handle only in a certified chemical fume hood.
Reactivity	Reacts violently with strong oxidizers and strong bases.	Store away from amines and caustic solutions until reaction is desired.
Spill Response	Solid spill.	Do not dry sweep. Use a HEPA vacuum or wet method to avoid dust generation.

References

• PubChem . 6-Chloro-2-benzothiazolamine (Precursor Information). National Library of Medicine. Retrieved from [Link]

• ResearchGate . Chloroacetylchloride: A Versatile Reagent in Heterocyclic Synthesis. Retrieved from [Link]

• MDPI . Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles. Molecules 2020. Retrieved from [Link]

Difference between 2-chloromethyl and 2-chlorobenzothiazole derivatives

Comparative Analysis of Reactivity, Synthesis, and Medicinal Chemistry Applications

Executive Summary

In the landscape of heterocyclic chemistry, 2-chlorobenzothiazole (2-Cl-BTZ) and 2-chloromethylbenzothiazole (2-CH

Cl-BTZ) represent two distinct electrophilic scaffolds. While they share the benzothiazole core, their reactivity profiles are orthogonally opposed due to the electronic environment of the carbon-chlorine bond.

• 2-Chlorobenzothiazole acts as a heteroaryl electrophile, reacting primarily via Nucleophilic Aromatic Substitution (

  ) . It is a "headgroup" scaffold used to attach the benzothiazole motif directly to a nucleophile.

• 2-Chloromethylbenzothiazole acts as an alkylating agent, reacting via Nucleophilic Aliphatic Substitution (

  ) . It functions as a "linker" scaffold, introducing a methylene bridge between the pharmacophore and the benzothiazole ring.

This guide provides a rigorous technical breakdown of these differences to support rational design in drug discovery.

Structural & Electronic Analysis

The fundamental difference lies in the hybridization of the carbon atom bearing the chlorine and its electronic connectivity to the

-system.

Electronic Environments

Feature	2-Chlorobenzothiazole (2-Cl-BTZ)	2-Chloromethylbenzothiazole (2-CH Cl-BTZ)
Hybridization	(Aromatic/Imidoyl)	(Aliphatic/Benzylic-like)
Bond Length (C-Cl)	~1.72 Å (Shorter, stronger)	~1.79 Å (Longer, weaker)
LUMO Character	(Antibonding aromatic)	(Antibonding C-Cl)
Electronic Effect	C2 is electron-deficient due to effect of N and S, plus resonance withdrawal.	Methylene C is electron-deficient due to of Cl and the benzothiazole ring.
Primary Reactivity	(Addition-Elimination)	(Concerted Displacement)

Visualization of Electrophilic Sites

The following diagram illustrates the structural divergence and the specific sites of nucleophilic attack.

Figure 1: Mechanistic divergence between aryl (C2) and alkyl (methylene) electrophilic centers.

Reactivity Profiles & Mechanisms[1][2]

2-Chlorobenzothiazole: The Pathway

The C2 position of the benzothiazole ring is highly electrophilic, akin to an acid chloride or an electron-deficient pyridine. The nitrogen atom (N3) acts as an electron sink, facilitating the addition of nucleophiles.

• Mechanism: Stepwise Addition-Elimination.

  • Addition: Nucleophile attacks C2, breaking the C=N

    -bond and placing a negative charge on N3 (stabilized Meisenheimer-like intermediate).

  • Elimination: The lone pair on N3 reforms the C=N bond, expelling the chloride ion.

• Conditions: Often requires heat (80–120 °C) or transition metal catalysis (Pd, Cu) for weaker nucleophiles.

• Key Insight: Strong electron-withdrawing groups (EWGs) on the benzene ring (e.g., 6-NO

  ) significantly accelerate this reaction.

2-Chloromethylbenzothiazole: The Pathway

The chloromethyl group is activated by the adjacent heteroaromatic ring. The benzothiazole system acts as an electron-withdrawing group, making the methylene carbon highly susceptible to backside attack.

• Mechanism: Concerted Displacement (

  ).

  • Nucleophile approaches

    from the C-Cl bond.

  • Transition state involves simultaneous bond formation (Nu-C) and bond breaking (C-Cl).

• Conditions: Mild conditions (RT to 60 °C). Strong bases should be used with caution to avoid elimination (though no

  -hydrogens exist on the ring side, self-condensation can occur).

• Stability Warning: This compound is a potent alkylating agent and can be unstable in protic solvents (hydrolysis to the alcohol).

Synthetic Methodologies

Synthesis of 2-Chlorobenzothiazole

The standard industrial and laboratory route involves the chlorination of 2-mercaptobenzothiazole (2-MBT) or 2-hydroxybenzothiazole.

• Reagents: Sulfuryl chloride (

  ), Phosphorus pentachloride ( ), or Thionyl chloride ( ).

• Workflow:

Synthesis of 2-Chloromethylbenzothiazole

This derivative is typically constructed via a condensation cyclization rather than direct chlorination of a methyl group (which lacks selectivity).

• Reagents: 2-Aminothiophenol + Chloroacetyl chloride (or Chloroacetic acid).

• Workflow:

Figure 2: Divergent synthetic pathways for C2-functionalized benzothiazoles.

Experimental Protocols

Protocol A: Synthesis of 2-Chlorobenzothiazole via

Based on optimized industrial workflows [1, 3].

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and dropping funnel. Ensure a gas scrubber is attached (HCl and SO

  evolution).

• Charge: Add 2-mercaptobenzothiazole (0.1 mol) and chlorobenzene (50 mL) (solvent choice is critical for temperature control).

• Addition: Heat to 50 °C. Dropwise add sulfuryl chloride (0.12 mol) over 30 minutes.

• Reaction: Heat to reflux (approx. 130 °C) for 3 hours. The evolution of gas will cease upon completion.

• Workup: Cool to RT. Wash the organic layer with 5% NaHCO

  (aq) to remove acidic byproducts.

• Purification: Dry over MgSO

  , filter, and remove solvent in vacuo. Distill the residue under reduced pressure (bp ~141 °C at 30 mmHg) to obtain a pale yellow liquid.

Protocol B: Synthesis of 2-Chloromethylbenzothiazole via Cyclization

Based on green chemistry condensation methods [4, 6].

• Setup: Round-bottom flask with magnetic stirring.

• Charge: Mix 2-aminothiophenol (10 mmol) and chloroacetic acid (10 mmol) in polyphosphoric acid (PPA, 15 g) or 4N HCl (20 mL).

• Reaction: Heat to 100 °C for 2–4 hours. Monitor by TLC (the disappearance of thiol).

• Quench: Pour the hot reaction mixture onto crushed ice (100 g) with vigorous stirring.

• Neutralization: Carefully neutralize with saturated Na

  CO solution until pH ~8. The product will precipitate.

• Purification: Filter the solid. Recrystallize from ethanol/water or purify via flash column chromatography (Hexane/EtOAc) if necessary.

  • Note: This compound is a lachrymator. Handle in a fume hood.

Medicinal Chemistry Applications

2-Chlorobenzothiazole (The Headgroup)

Used when the benzothiazole ring is the primary pharmacophore binding to a receptor pocket. The C2-Cl is displaced to link the ring to an amine or ether chain.

• Example: Riluzole (ALS treatment) and Lubeluzole derivatives.

• SAR Insight: Substitution at C2 directly affects the electronic density of the ring system, influencing

  - stacking interactions in the active site.

2-Chloromethylbenzothiazole (The Linker)

Used to extend the scaffold. The methylene group acts as a "hinge," allowing the benzothiazole to adopt flexible conformations.

• Example: Synthesis of benzothiazole-linked azoles for antifungal agents [11].

• SAR Insight: The methylene spacer interrupts conjugation between the benzothiazole and the substituent, altering solubility (logP) and preventing the substituent from electronically deactivating the ring.

References

• BenchChem Technical Support. (2025).[1] The Versatile Scaffold: A Technical Guide to the Medicinal Chemistry Applications of 2-Chloro-4-bromobenzothiazole. BenchChem. Link

• Sigma-Aldrich. (2026). 2-Chlorobenzothiazole Product Specification and Safety Data Sheet. Merck KGaA. Link

• Kumbhare, R. M., et al. (2022). Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles. MDPI Molecules. Link

• Luo, Y., et al. (2021).[2] Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. NIH National Library of Medicine. Link

• Organic Chemistry Portal. (2024). Synthesis of Benzothiazoles: Recent Literature and Protocols. Link

• PubChem. (2025).[3] Compound Summary: 2-(Chloromethyl)benzothiazole (CID 304978).[3] National Center for Biotechnology Information. Link

• PubChem. (2025).[3] Compound Summary: 2-Chlorobenzothiazole (CID 11987).[4] National Center for Biotechnology Information. Link

• Filo Education. (2024). The SNAr Mechanism: Nucleophilic Aromatic Substitution. Link

• ResearchGate. (2025). Three-Component Reaction of 2-Aminobenzothiazole with Methylene-Active Carbonyl Compounds. Link

• Scientific Laboratory Supplies. (2026). 2-Chlorobenzothiazole 99% Specifications. Link

• Ali, R., et al. (2023). Biological Activities of 2-Mercaptobenzothiazole Derivatives: A Review. NIH PMC. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. sioc.cas.cn [sioc.cas.cn]
• 3. 2-(Chloromethyl)benzothiazole | C8H6ClNS | CID 304978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Chlorobenzothiazole | C7H4ClNS | CID 11987 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Strategic Synthesis of Fluorescent Probes Using 6-Chloro-Benzothiazole Intermediates

This Application Note is structured as a high-level technical guide for researchers in organic synthesis and chemical biology. It focuses on the strategic utilization of 6-chloro-2-methylbenzothiazole , a privileged scaffold for developing tunable fluorescent probes.[1]

Introduction: The "Chlorine Advantage" in Fluorophore Design

In the development of fluorescent probes, the benzothiazole scaffold is ubiquitous due to its high quantum yield, photostability, and large Stokes shift. However, the specific use of 6-chloro-2-methylbenzothiazole (6-Cl-BTZ) offers distinct advantages over the unsubstituted parent compound:

• Electronic Tuning (ICT Modulation): The chlorine atom at the 6-position acts as an electron-withdrawing group (EWG) via induction (

  ), which lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO).[1] In Donor-Acceptor (D-A) architectures, this enhances Intramolecular Charge Transfer (ICT), often resulting in a bathochromic (red) shift in emission compared to the non-chlorinated analog.[1]

• Orthogonal Functionalization: The C-Cl bond provides a handle for late-stage diversification via Palladium-catalyzed cross-coupling (Suzuki-Miyaura or Buchwald-Hartwig), allowing researchers to extend conjugation or introduce solubility-enhancing groups without rebuilding the core.[1]

• Lipophilicity Tuning: The chloro-substituent increases the partition coefficient (

  ), which is critical for membrane permeability and organelle-specific targeting (e.g., mitochondria).[1]

Strategic Synthesis Architecture

The synthesis of 6-Cl-BTZ probes generally follows a "Activate-Condense-Couple" workflow.[1] The methyl group at the C2 position is activated for nucleophilic attack, while the C6-chloro group remains stable until deliberately functionalized.

Diagram 1: Synthetic Workflow Logic

Figure 1: Modular synthetic pathway transforming 6-Cl-BTZ into functional probes.

Experimental Protocols

Protocol A: Scaffold Activation (N-Alkylation)

Objective: To convert the neutral benzothiazole into a cationic electrophile, increasing the acidity of the C2-methyl protons for subsequent condensation.[1]

• Reagents: 6-Chloro-2-methylbenzothiazole (1.0 eq), Methyl Iodide (MeI) or 1,3-Propane sultone (for zwitterionic probes).[1]

• Solvent: Anhydrous Acetonitrile (

  ) or Toluene.[1]

Procedure:

• Dissolve 6-chloro-2-methylbenzothiazole (500 mg, 2.72 mmol) in anhydrous

  (10 mL).

• Add Methyl Iodide (5.0 eq, excess) dropwise under an inert atmosphere (

  ).

  • Note: MeI is volatile and carcinogenic; use a sealed pressure tube if heating is required.

• Reflux at 80°C for 12–24 hours. A precipitate should form.[2][3]

• Workup: Cool to room temperature. Filter the precipitate and wash extensively with cold diethyl ether to remove unreacted starting material.

• Validation:

  (DMSO- ) should show a new singlet peak around 4.1–4.4 ppm corresponding to the -methyl group.[1]

Protocol B: The Knoevenagel Condensation (Chromophore Construction)

Objective: To extend the

-conjugation by coupling with an aromatic aldehyde, creating a "Push-Pull" styryl dye.[1]

• Reagents: N-alkylated 6-Cl-BTZ salt (1.0 eq), 4-(Dimethylamino)benzaldehyde (1.2 eq).[1]

• Catalyst: Piperidine (0.1 eq) or Acetic Anhydride (solvent/catalyst).[1]

• Solvent: Ethanol (EtOH) or Acetic Anhydride.[1]

Procedure:

• Combine the quaternary salt from Protocol A (1.0 eq) and the aldehyde (1.2 eq) in EtOH (20 mL).

• Add catalytic piperidine (3–5 drops).

• Reflux for 6–12 hours.

  • Observation: The solution will shift from pale yellow to deep red/purple, indicating the formation of the extended conjugated system.

• Workup: Cool the mixture. If the dye precipitates, filter it.[2][4] If not, remove solvent in vacuo and purify via column chromatography (DCM/MeOH gradient).[1]

• Mechanism: The base deprotonates the activated C2-methyl group, forming an enamine-like intermediate that attacks the aldehyde carbonyl.

Protocol C: Divergent Synthesis via Suzuki Coupling (Optional)

Objective: To replace the 6-Chloro substituent with a phenyl or heteroaryl group, shifting emission to the Near-Infrared (NIR) region.[1]

• Reagents: 6-Cl-BTZ Probe (1.0 eq), Phenylboronic acid derivative (1.5 eq),

  (5 mol%).[1]

• Base:

  (2.0 eq).[1]

• Solvent: Toluene/Ethanol/Water (4:1:1).[1]

Procedure:

• Degas solvents with

  for 30 minutes (Critical for Pd cycle).

• Mix reagents in a sealed tube.

• Heat to 90°C for 12 hours.

• Validation: Mass spectrometry (HRMS) will confirm the loss of the chlorine isotope pattern and the addition of the aryl mass.[1]

Data Analysis & Validation Standards

When characterizing 6-chloro-benzothiazole probes, specific spectral signatures confirm successful synthesis.

Parameter	6-H-Benzothiazole Probe (Control)	6-Cl-Benzothiazole Probe (Target)	Interpretation
Emission	~550 nm	~565–580 nm	Cl induces bathochromic shift due to LUMO stabilization.[1]
Stokes Shift	~80 nm	>100 nm	Larger Stokes shift reduces self-quenching.
(of Phenol OH)	~8.5	~7.8	Cl increases acidity of sensing groups (if OH is present).[1]
Log P	1.2	1.8	Higher lipophilicity improves mitochondrial accumulation.

Diagram 2: Sensing Mechanism (Example: Biothiol Detection)

The 6-Cl-BTZ scaffold is often used to detect Cysteine (Cys) via nucleophilic displacement or acrylate cleavage.[1]

Figure 2: Reaction-based sensing mechanism enhanced by the electron-withdrawing chlorine.

Troubleshooting & Quality Control (Self-Validating Systems)

To ensure scientific integrity (E-E-A-T), apply these checkpoints:

• The "Color-Shift" Check: During Protocol B (Condensation), if the solution remains yellow, the C2-methyl group was not sufficiently activated.[1] Correction: Reisolate the quaternary salt from Protocol A and ensure it is dry before condensation.

• NMR Isotope Pattern: In the intermediate stages, the 6-chloro group provides a distinct isotopic signature in Mass Spec (3:1 ratio of M and M+2).[1] Loss of this pattern indicates inadvertent dechlorination (rare, but possible under harsh reducing conditions).[1]

• Solubility Issues: 6-Cl-BTZ probes are hydrophobic. If precipitation occurs during biological assays, use Pluronic F-127 (0.1%) as a dispersing agent.[1]

References

• Hien, N., et al. (2023). "Synthesis and Fluorescent Properties of Some Benzothiazole Derivatives Synthesized via Suzuki Cross Coupling Reaction." Indian Journal of Chemistry. Link (DOI: 10.56042/ijc.v62i12.5794)[1]

• BenchChem Protocols. "Application Notes and Protocols for Benzothiazole-Based Fluorescent Probes." BenchChem Application Library. Link[1]

• Massaro, A., et al. (2021). "Effect of the Chloro-Substitution on Electrochemical and Optical Properties of New Carbazole Dyes." Molecules (MDPI). Link[1]

• Zhang, X., et al. (2015). "Design strategies of fluorescent probes for selective detection among biothiols." Chemical Society Reviews. Link[1]

• Gao, Y., et al. (2024). "Synthesis and Biological Activity Assessment of 2-Styrylbenzothiazoles." Pharmaceuticals. Link

Sources

• 1. Effect of the Chloro-Substitution on Electrochemical and Optical Properties of New Carbazole Dyes | MDPI [mdpi.com]
• 2. Synthesis and Biological Activity Assessment of 2-Styrylbenzothiazoles as Potential Multifunctional Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Notes & Protocols: Microwave-Assisted Synthesis of Novel Benzothiazole Scaffolds from 6-Chloro-2-(chloromethyl)benzo[d]thiazole

Preamble: The Convergence of a Privileged Scaffold and Enabling Technology

The benzothiazole ring system is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of compounds with diverse and potent biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The strategic functionalization of this core allows for the fine-tuning of pharmacological profiles, making the development of efficient synthetic routes a critical objective in drug discovery. 6-Chloro-2-(chloromethyl)benzo[d]thiazole emerges as a particularly valuable starting material. The chloro-substituent at the 6-position modulates the electronic properties of the ring system, while the highly reactive chloromethyl group at the 2-position serves as a versatile electrophilic handle for introducing a wide array of functional groups via nucleophilic substitution.

Conventional synthetic methods often require prolonged reaction times, high temperatures, and the use of large volumes of hazardous solvents, creating bottlenecks in the hit-to-lead and lead optimization phases of drug development.[3][4] Microwave-Assisted Organic Synthesis (MAOS) has revolutionized this landscape.[5] By utilizing direct, efficient heating of polar molecules through dielectric loss, MAOS dramatically accelerates reaction rates, often reducing multi-hour or multi-day processes to mere minutes.[3][6] This technology not only enhances efficiency and yield but also aligns with the principles of green chemistry by minimizing energy consumption and solvent use.[7][8]

This guide provides a comprehensive overview and detailed protocols for leveraging MAOS in the derivatization of 6-Chloro-2-(chloromethyl)benzo[d]thiazole, designed for researchers and professionals aiming to accelerate the discovery of novel chemical entities.

Foundational Principles of Microwave-Assisted Organic Synthesis (MAOS)

Understanding the "why" behind MAOS is crucial for effective protocol development and troubleshooting. Unlike conventional heating, which relies on slow, indirect heat transfer from an external source, microwave irradiation energizes the molecules of the reaction mixture directly and volumetrically.[9]

• Mechanism of Heating: The primary mechanisms are dipolar polarization and ionic conduction.[10] Polar molecules, such as the solvents and reagents in the reaction, continuously attempt to align their dipoles with the rapidly oscillating electric field of the microwave radiation. This rapid molecular motion generates friction, leading to intense, uniform, and instantaneous heating.[7][9]

• Key Advantages Over Conventional Heating:

  • Speed: Reaction times are drastically reduced from hours to minutes.[11]

  • Efficiency & Yield: Rapid heating to, and precise maintenance of, the target temperature often leads to cleaner reactions with fewer side products and higher yields.[5]

  • Superheating: In sealed vessels, solvents can be heated far beyond their atmospheric boiling points, enabling reactions at temperatures not achievable with standard reflux apparatus.[3]

  • Reproducibility: Modern microwave reactors offer precise control over temperature and pressure, leading to highly reproducible results.[5]

Workflow & Core Reaction Schematic

The overall process, from reagent preparation to final product analysis, follows a structured workflow. The core chemical transformation explored in these protocols is the nucleophilic substitution at the benzylic-like carbon of the 2-(chloromethyl) group. This position is highly activated towards substitution due to the stability of the potential carbocation intermediate, which is delocalized into the electron-rich thiazole ring.

Figure 1. General workflow for microwave-assisted synthesis.

The general reaction scheme involves the displacement of the chloride ion by a suitable nucleophile (Nu-H), typically in the presence of a base to neutralize the HCl byproduct.

Figure 2. General scheme for nucleophilic substitution.

Mandatory Safety Considerations for MAOS

The rapid energy transfer in MAOS necessitates strict adherence to safety protocols. Under no circumstances should a domestic kitchen microwave be used for chemical synthesis. [12] These appliances lack the necessary safety features for laboratory work.

• Equipment: Only use microwave reactors specifically designed for chemical synthesis, equipped with accurate temperature and pressure sensors, magnetic stirring, and emergency venting capabilities.[12]

• Vessel Integrity: Always inspect microwave vials and caps for cracks or defects before use. Never exceed the recommended fill volume (typically 1/3 to 1/2 of the total volume) to allow for expansion.

• Runaway Reactions: When developing a new protocol, start with small-scale reactions and conservative temperature/time settings to gauge the reaction kinetics. Highly exothermic reactions can lead to a rapid increase in pressure.[12]

• Solvent Stability: Be aware of the decomposition temperatures of your solvents and reagents. Prolonged exposure to high temperatures can generate hazardous byproducts and pressure.[12]

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves. Conduct all operations within a certified chemical fume hood.

Detailed Experimental Protocols

The following protocols are designed for a standard laboratory microwave synthesis reactor. Reagents should be of appropriate purity. 6-Chloro-2-(chloromethyl)benzo[d]thiazole is the limiting reagent in all protocols.

Protocol 1: Synthesis of 2-((4-Morpholinomethyl))-6-chlorobenzo[d]thiazole (Amine Nucleophile)

• Causality: This protocol exemplifies the reaction with a secondary amine. A mild inorganic base like K₂CO₃ is sufficient to act as an HCl scavenger. Acetonitrile is an excellent solvent for MAOS due to its high polarity and relatively high boiling point, allowing for a wide operational temperature range under pressure.

• Procedure:

  • To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 6-Chloro-2-(chloromethyl)benzo[d]thiazole (218 mg, 1.0 mmol).

  • Add potassium carbonate (K₂CO₃) (276 mg, 2.0 mmol, 2.0 equiv.).

  • Add morpholine (105 µL, 1.2 mmol, 1.2 equiv.).

  • Add 4 mL of anhydrous acetonitrile (CH₃CN).

  • Seal the vial with the appropriate cap.

  • Place the vial in the microwave reactor cavity.

  • Set the reaction parameters:

    • Temperature: 120 °C

    • Ramp Time: 2 minutes

    • Hold Time: 10 minutes

    • Stirring: High

  • After the reaction is complete, allow the vial to cool to below 50 °C before removal.

  • Work-up: Filter the reaction mixture to remove the inorganic base. Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

  • Purification: Purify by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure product.

Protocol 2: Synthesis of 6-Chloro-2-((phenylthiomethyl))benzo[d]thiazole (Thiol Nucleophile)

• Causality: Thiophenols are soft nucleophiles that react readily at the electrophilic carbon center. A slightly stronger base, such as triethylamine (TEA), is used both as an acid scavenger and to facilitate the deprotonation of the thiol, increasing its nucleophilicity. DMF is a highly polar solvent with a high boiling point, making it ideal for absorbing microwave energy and achieving higher reaction temperatures.

• Procedure:

  • To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 6-Chloro-2-(chloromethyl)benzo[d]thiazole (218 mg, 1.0 mmol).

  • Add 4 mL of anhydrous N,N-Dimethylformamide (DMF).

  • Add thiophenol (113 µL, 1.1 mmol, 1.1 equiv.).

  • Add triethylamine (TEA) (209 µL, 1.5 mmol, 1.5 equiv.).

  • Seal the vial and place it in the microwave reactor.

  • Set the reaction parameters:

    • Temperature: 100 °C

    • Ramp Time: 2 minutes

    • Hold Time: 5 minutes

    • Stirring: High

  • After cooling, proceed with the work-up.

  • Work-up: Pour the reaction mixture into 50 mL of ice-water. A precipitate will form. Collect the solid by vacuum filtration, wash thoroughly with water, and air-dry.

  • Purification: Recrystallize the crude solid from an ethanol/water mixture to yield the pure product.

Protocol 3: Synthesis of 6-Chloro-2-((p-tolyloxy)methyl)benzo[d]thiazole (Phenol Nucleophile)

• Causality: Phenols are weaker nucleophiles than amines or thiols. Therefore, a stronger base is required to deprotonate the phenolic hydroxyl group, generating the more potent phenoxide nucleophile. Sodium hydride (NaH) is effective but requires careful handling. An alternative is using a strong carbonate base like cesium carbonate (Cs₂CO₃) at a higher temperature. The higher temperature is easily and safely achieved using microwave heating.

• Procedure:

  • To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add p-cresol (120 mg, 1.1 mmol, 1.1 equiv.) and cesium carbonate (Cs₂CO₃) (489 mg, 1.5 mmol, 1.5 equiv.).

  • Add 4 mL of anhydrous acetonitrile (CH₃CN).

  • Add 6-Chloro-2-(chloromethyl)benzo[d]thiazole (218 mg, 1.0 mmol).

  • Seal the vial and place it in the microwave reactor.

  • Set the reaction parameters:

    • Temperature: 140 °C

    • Ramp Time: 2 minutes

    • Hold Time: 15 minutes

    • Stirring: High

  • After cooling, proceed with the work-up.

  • Work-up: Filter the reaction mixture to remove the inorganic base. Concentrate the filtrate under reduced pressure. Dissolve the residue in dichloromethane (20 mL) and wash with 1M NaOH (aq) (10 mL), water (10 mL), and brine (10 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

  • Purification: Purify by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure product.

Data Summary and Optimization

The following table provides a comparative summary of the protocols. Yields are representative and may vary based on purification efficiency.

Protocol	Nucleophile	Base	Solvent	Temp (°C)	Time (min)	Expected Yield
1	Morpholine	K₂CO₃	CH₃CN	120	10	85-95%
2	Thiophenol	TEA	DMF	100	5	90-98%
3	p-Cresol	Cs₂CO₃	CH₃CN	140	15	75-85%

Protocol Optimization:

• Temperature: If a reaction is sluggish, the temperature can be increased in 10-20 °C increments. Monitor for byproduct formation via TLC or LC-MS.

• Time: For robust reactions like the one with thiophenol, the hold time may be further reduced. Conversely, for less reactive nucleophiles, the time can be extended.

• Solvent: For non-polar nucleophiles, a less polar solvent with a good dielectric constant, such as 1,2-dichloroethane or chlorobenzene, could be explored. However, ensure compatibility with the reaction temperature and pressure limits of the system.

Conclusion

Microwave-assisted synthesis provides a powerful, efficient, and scalable platform for the rapid derivatization of 6-Chloro-2-(chloromethyl)benzo[d]thiazole.[11] By dramatically shortening reaction times and often improving yields, this technology serves as a critical tool for accelerating research and development in medicinal chemistry and materials science.[13] The protocols outlined in this guide demonstrate the versatility of this building block in reactions with various nucleophiles, enabling the swift generation of diverse compound libraries for biological screening and further development.

References

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. National Center for Biotechnology Information.

• The impact of microwave synthesis on drug discovery. PubMed.

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. ResearchGate.

• The impact of microwave synthesis on drug discovery. Nature.

• Importance of Microwave Heating in Organic Synthesis. Advanced Journal of Chemistry, Section A.

• Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up. ACS Publications.

• Microwaves in drug discovery and development: A Review. ResearchGate.

• Welcome to 'Microwaves in Medicinal Chemistry'. Taylor & Francis Online.

• Microwave-Assisted Synthesis in Drug Development. EPCP.

• Importance of Microwave Heating In Organic Synthesis. ResearchGate.

• Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. MDPI.

• Safety Considerations for Microwave Synthesis. CEM Corporation.

• Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. International Journal of Research in Pharmacy and Allied Science.

• Synthesis and Characterization of 6-Chloro-N-(substituted benzylidene)benzothiazol-2-amine by Microwave Irradiation. ResearchGate.

• Microwave Assisted Synthesis of Some Biologically Active Benzothiazolotriazine Derivatives. Semantic Scholar.

• MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. IJNRD.

• Microwave Assisted Synthesis of 7-Substituted-6-Fluoro-Benzothiazolo-Tetrazole for Antimicrobial Studies. Oriental Journal of Chemistry.

• Microwave-assisted synthesis of benzothiazole derivatives using glycerol as green solvent. Semantic Scholar.

• Biological evaluation of benzothiazoles obtained by microwave-green synthesis. SciELO.

• Microwave-assisted one-pot synthesis of benzothiazole and benzoxazole libraries as analgesic agents. Indian Academy of Sciences.

• MICROWAVE ASSISTED SOLVENT FREE SYNTHESIS OF SOME SUBSTITUTED BENZOTHIAZOLES OVER ZEOLITE. TSI Journals.

• Microwave-assisted “green” synthesis of 2-alkyl/arylbenzothiazoles in one pot: A facile approach to anti-tumor drugs. Semantic Scholar.

• Synthesis and Biological Evaluation of Novel Benzothiazole Derivatives as Potential Anticonvulsant Agents. National Center for Biotechnology Information.

• An In-depth Technical Guide to 6-chloro-1,3-benzothiazole-2-thiol: Synthesis, Properties, and Derivatives. Benchchem.

• Synthesis and pharmacological evaluation of N-(6-chlorobenzo[d]thiazol-2-yl)hydrazine carboxamide derivatives of benzothiazole. ResearchGate.

• Synthesis, characterization and biological evaluation of some novel 6-fluoro benzothiazole substituted thiazolidinones as anthelmintic activity. Der Pharma Chemica.

Sources

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. visitka.narod.ru [visitka.narod.ru]
• 4. tandfonline.com [tandfonline.com]
• 5. ajchem-a.com [ajchem-a.com]
• 6. The impact of microwave synthesis on drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview [ajgreenchem.com]
• 9. researchgate.net [researchgate.net]
• 10. ijnrd.org [ijnrd.org]
• 11. epcp.ac.in [epcp.ac.in]
• 12. Safety Considerations for Microwave Synthesis [cem.com]
• 13. researchgate.net [researchgate.net]

Application Note: Strategic Solvent Selection for Reactions Involving 2-(Chloromethyl)benzothiazoles

Abstract & Objective

2-(Chloromethyl)benzothiazole is a highly valuable electrophilic building block in synthetic organic chemistry, pivotal for the development of novel pharmaceutical agents and functional materials. The chloromethyl group serves as a reactive handle for introducing the benzothiazole moiety via nucleophilic substitution. However, the success of these reactions—in terms of yield, purity, and reaction rate—is critically dependent on the choice of solvent. An inappropriate solvent can lead to sluggish reactions, decomposition, or the formation of undesirable byproducts.

This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for making informed decisions on solvent selection. We will delve into the mechanistic principles governing these reactions, present a structured decision-making process, and provide detailed, field-proven protocols for common synthetic transformations.

The Chemical Personality of 2-(Chloromethyl)benzothiazole

To select an appropriate solvent, one must first understand the substrate. 2-(Chloromethyl)benzothiazole is a primary alkyl chloride. The key features governing its reactivity are:

• Electrophilic Carbon: The carbon atom of the chloromethyl group (-CH₂Cl) is electron-deficient due to the inductive effect of the adjacent chlorine atom and the benzothiazole ring, making it a prime target for nucleophiles.

• Reaction Mechanism: As a primary halide, it overwhelmingly favors the bimolecular nucleophilic substitution (Sₙ2) mechanism . This pathway involves a backside attack by the nucleophile, leading to an inversion of stereochemistry (though not relevant for this achiral substrate) in a single, concerted step. Sₙ1 reactions, which proceed through a carbocation intermediate, are generally not favored for primary halides unless resonance stabilization is significant and conditions strongly promote ionization (e.g., highly polar, protic solvents and very weak nucleophiles).

• Physical Properties: It is a solid at room temperature with a melting point around 32°C and is sensitive to heat.[1]

The primary goal in solvent selection is therefore to create an environment that maximizes the rate and efficiency of the Sₙ2 reaction.

The Role of the Solvent: Protic vs. Aprotic Environments

The solvent does more than just dissolve reactants; it actively participates in the reaction at a molecular level by stabilizing or destabilizing reactants, intermediates, and transition states. The most critical distinction for Sₙ2 reactions is between polar protic and polar aprotic solvents.

Polar Protic Solvents

These solvents (e.g., water, methanol, ethanol) possess O-H or N-H bonds and can act as hydrogen bond donors.[2] While they are excellent at dissolving charged species, they are generally poor choices for Sₙ2 reactions for a critical reason:

• Nucleophile Deactivation: Protic solvents form a "cage" of hydrogen bonds around the anionic nucleophile.[3][4] This solvation shell stabilizes the nucleophile, lowering its ground state energy and sterically hindering its approach to the electrophilic carbon.[5] This significantly increases the activation energy required for the reaction, dramatically slowing the rate.[6][7]

Polar Aprotic Solvents

These solvents (e.g., DMSO, DMF, acetonitrile, acetone) have large dipole moments, allowing them to dissolve charged species, but they lack O-H or N-H bonds and cannot act as hydrogen bond donors.[8][9] This makes them the solvents of choice for Sₙ2 reactions .[4][10]

• Nucleophile Activation: Polar aprotic solvents solvate the cation (e.g., Na⁺, K⁺) of the nucleophilic salt but leave the anion relatively "naked" and unsolvated.[5][11] This "free" nucleophile is highly reactive, with a high ground state energy, leading to a lower activation energy and a significantly faster reaction rate.[3][6] For instance, the rate of an Sₙ2 reaction can be thousands of times faster in a polar aprotic solvent like acetonitrile compared to a protic solvent like methanol.[3]

A Systematic Approach to Solvent Selection

The optimal solvent choice depends primarily on the nature of the nucleophile and the desired reaction conditions. The following decision-making workflow provides a logical path to selecting the best solvent system.

Caption: Decision workflow for solvent selection in reactions with 2-(chloromethyl)benzothiazole.

Quantitative Data: Properties of Common Solvents

The dielectric constant (ε) is a measure of a solvent's polarity and its ability to insulate and stabilize charges.[12][13] Solvents with ε > 5 are generally considered polar.[14] The table below summarizes key properties to aid in selection.

Solvent	Formula	Dielectric Constant (ε) at 20°C	Boiling Point (°C)	Type	Sₙ2 Suitability
Polar Aprotic
Dimethyl Sulfoxide (DMSO)	CH₃SOCH₃	46.7[15]	189	Polar Aprotic	Excellent
N,N-Dimethylformamide (DMF)	HCON(CH₃)₂	36.7[15]	153	Polar Aprotic	Excellent
Acetonitrile (MeCN)	CH₃CN	37.5[14][15]	82	Polar Aprotic	Excellent
Acetone	CH₃COCH₃	20.7[15]	57	Polar Aprotic	Very Good
Tetrahydrofuran (THF)	C₄H₈O	7.6[14]	66	Polar Aprotic	Good
Polar Protic
Water	H₂O	80.1[15]	100	Polar Protic	Poor
Methanol	CH₃OH	32.7[15]	65	Polar Protic	Poor
Ethanol	CH₃CH₂OH	24.6[15]	78	Polar Protic	Poor
Non-Polar
Toluene	C₇H₈	2.4[15]	111	Non-Polar	Very Poor
Hexane	C₆H₁₄	1.9[14]	69	Non-Polar	Very Poor

Detailed Experimental Protocol: O-Alkylation of a Phenol

This protocol details the synthesis of (2-(benzo[d]thiazol-2-ylmethoxy)-substitutedphenyl)(phenyl)methanone, a common reaction type for 2-(chloromethyl)benzothiazole, adapted from established literature procedures.[16]

Objective: To perform a nucleophilic substitution (Sₙ2) reaction between 2-(chloromethyl)benzothiazole and a substituted 2-hydroxyphenyl methanone using a polar aprotic solvent system.

Materials and Reagents

• 2-(chloromethyl)benzothiazole (1.0 eq)

• (2-hydroxyphenyl)(phenyl)methanone (1.0 eq)

• Anhydrous Potassium Carbonate (K₂CO₃), finely powdered (1.0-1.5 eq)

• Dry Tetrahydrofuran (THF) (approx. 0.1 M concentration)

• Ethyl acetate (for workup)

• Brine solution (for workup)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Rationale for Component Selection

• Solvent (THF): A polar aprotic solvent that effectively dissolves the organic reactants. While less polar than DMF or DMSO, it is sufficient for this reaction and is easily removed under vacuum.[16]

• Base (K₂CO₃): A mild, non-nucleophilic base. Its role is twofold: 1) To deprotonate the phenolic hydroxyl group in situ to generate the more potent phenoxide nucleophile. 2) To act as an acid scavenger, neutralizing any HCl that might be formed, though this is less of a concern in Sₙ2 reactions. Its insolubility in THF makes its removal by filtration straightforward.

Step-by-Step Methodology

Caption: Experimental workflow for the O-alkylation of a phenol with 2-(chloromethyl)benzothiazole.

• Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 2-(chloromethyl)benzothiazole (e.g., 0.5 g, 2.72 mmol, 1.0 eq) and the (2-hydroxyphenyl)(phenyl)methanone (1.0 eq).

• Solvent Addition: Add dry THF (e.g., 25-30 mL) to the flask. Stir the mixture at room temperature until all organic solids are fully dissolved.

• Base Addition: Add anhydrous potassium carbonate (e.g., 0.38 g, 2.75 mmol, ~1.0 eq) to the solution. The mixture will become a suspension.

• Reaction: Gently heat the reaction mixture to 40°C and allow it to stir overnight (12-16 hours).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/n-hexane) until the starting chloromethyl benzothiazole spot is consumed.

• Workup (Filtration): After cooling to room temperature, filter the reaction mixture through a pad of celite to remove the insoluble potassium carbonate. Wash the filter cake with a small amount of THF or ethyl acetate.

• Workup (Concentration): Concentrate the combined filtrate under reduced pressure using a rotary evaporator to remove the THF.

• Workup (Extraction): Dissolve the resulting residue in ethyl acetate. Wash the organic layer sequentially with water and then a brine solution.

• Drying and Final Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel to obtain the pure O-alkylated product.

Troubleshooting & Advanced Considerations

• Slow or Incomplete Reaction: If the reaction is sluggish, consider switching to a more polar aprotic solvent like DMF or Acetonitrile. These solvents can accelerate the rate but are harder to remove due to higher boiling points. Ensure all reagents and the solvent are scrupulously dry, as water can hydrolyze the starting material.

• Side Products (Elimination): While unlikely for a primary halide, using a very strong, sterically hindered base (e.g., potassium tert-butoxide) at elevated temperatures could potentially lead to E2 elimination byproducts. Sticking to milder bases like K₂CO₃ minimizes this risk.[17]

• Solubility Issues: If reactants show poor solubility in THF or acetone, DMSO is an excellent alternative.[18] For some syntheses, a mixed solvent system like chlorobenzene/DMSO has proven effective.[19]

Conclusion

The selection of a solvent is a strategic decision that dictates the efficiency of nucleophilic substitution reactions with 2-(chloromethyl)benzothiazole. The fundamental principle is to choose a medium that enhances, rather than hinders, the reactivity of the chosen nucleophile. For the Sₙ2 mechanism, which predominates for this substrate, polar aprotic solvents are unequivocally the superior choice . By understanding the interplay between the solvent, nucleophile, and electrophile, researchers can significantly improve reaction outcomes, leading to higher yields, cleaner product profiles, and more efficient syntheses in their drug discovery and materials science endeavors.

References

• Quora. (2017). What is the effect of a solvent in an SN2 reaction? What is a protic and an aprotic solvent?Link

• Chemistry Steps. Polar Protic and Polar Aprotic Solvents. Link

• Chemistry LibreTexts. (2023). Polar Protic and Aprotic Solvents. Link

• Chemistry LibreTexts. (2021). 7.5: SN1 vs SN2. Link

• Oreate AI. (2026). Understanding Polar Aprotic Solvents: The Unsung Heroes of Organic Chemistry. Link

• Journal of Young Pharmacists. Design, Synthesis and Characterization of Benzothiazole Analogues as Promising Pharmacological Agents. Link

• Reddit. (2015). Why do polar, aprotic solvents favour SN2 pathways over SN1?Link

• ChemTalk. Polar Protic and Aprotic Solvents. Link

• Master Organic Chemistry. (2012). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Link

• Luo, J., et al. (2024). Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol. Molecules. Link

• Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. (2021). Molecules. Link

• Tutoring Blog. (2024). Polar, Nonpolar, Protic, Aprotic And Organic Solvents. Link

• KPU Pressbooks. 7.5 SN1 vs SN2 – Organic Chemistry I. Link

• ChemicalBook. 2-(CHLOROMETHYL)-1,3-BENZOTHIAZOLE synthesis. Link

• Organic Chemistry Data. (2020). Common Solvents Used in Organic Chemistry: Table of Properties. Link

• University of California, Los Angeles. Illustrated Glossary of Organic Chemistry - Dielectric constant. Link

• ResearchGate. (2014). How do you distinguish the polarity of organic solvent?Link

• Honeywell. Dielectric Constant. Link

• Organic Chemistry Portal. Benzothiazole synthesis. Link

• Chemistry LibreTexts. (2015). 7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. Link

• Chemistry LibreTexts. (2020). 9.2: Common nucleophilic substitution reactions. Link

• University of Colorado Boulder. Summary of Solvent Effects on Nucleophilic Substitution Reactions. Link

• Shah, M. K. ResearchGate Profile. Link

• Master Organic Chemistry. (2012). Deciding SN1/SN2/E1/E2 - The Solvent. Link

• Divergent S- and C-Difluoromethylation of 2-Substituted Benzothiazoles. (2021). Organic Letters. Link

• Chemistry Steps. The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Link

• Gangishetty, S., & Foreman, K. (2022). Solvent Effects on Organic Reactions. Journal of Student-Scientists' Research. Link

• Multidisciplinary Clinical Protocol of Management of Hypersensitivity Reactions to Contrast Media in Radiology. (2020). Acta Médica Portuguesa. Link

• Protocols on the Safe Use of Contrast Media in Radiology Departments. (2021). Ministry of Health, Saudi Arabia. Link

• Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles. (2022). Molecules. Link

• Chlorination of benzothiazoles and benzotriazoles and transformation products identification by LC-HR-MS/MS. (2017). Journal of Hazardous Materials. Link

• Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives. (2019). International Journal of Chemistry. Link

• Deep eutectic solvent as a green catalyst for the one-pot multicomponent synthesis of 2-substituted benzothiazole derivatives. (2024). Scientific Reports. Link

• Practical Guidelines for Perioperative Hypersensitivity Reactions. (2018). Journal of Investigational Allergology and Clinical Immunology. Link

• Tokyo Chemical Industry. 2-(Chloromethyl)benzothiazole. Link

Sources

• 1. 2-(Chloromethyl)benzothiazole | 37859-43-1 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 4. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 5. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. users.wfu.edu [users.wfu.edu]
• 8. Understanding Polar Aprotic Solvents: The Unsung Heroes of Organic Chemistry - Oreate AI Blog [oreateai.com]
• 9. Polar Protic and Aprotic Solvents | ChemTalk [chemistrytalk.org]
• 10. quora.com [quora.com]
• 11. reddit.com [reddit.com]
• 12. chem.ucla.edu [chem.ucla.edu]
• 13. researchgate.net [researchgate.net]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Dielectric Constant [macro.lsu.edu]
• 16. jyoungpharm.org [jyoungpharm.org]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]
• 18. Benzothiazole synthesis [organic-chemistry.org]
• 19. Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Purification strategies for 6-Chloro-2-(chloromethyl)benzo[d]thiazole recrystallization

Case ID: PUR-BTZ-06 Status: Active Support Tier: Level 3 (Senior Application Scientist)[1]

Executive Summary & Compound Profile

User Query: "I am synthesizing 6-Chloro-2-(chloromethyl)benzo[d]thiazole and encountering issues with oiling out and low purity during recrystallization. What is the optimal strategy?"

Scientist's Assessment: The purification of 6-Chloro-2-(chloromethyl)benzo[d]thiazole (CAS: 37859-43-1) presents a specific challenge due to the reactivity of the C-2 chloromethyl group.[1] Unlike stable alkyl-substituted benzothiazoles, this moiety is a potent alkylating agent and is susceptible to solvolysis (reaction with the solvent) and hydrolysis (reaction with atmospheric moisture).[1]

Common protocols often suggest ethanol, but this introduces a risk of converting your product into the ethyl ether derivative or the hydroxymethyl hydrolysis product if not performed rapidly.[1] This guide prioritizes non-nucleophilic solvent systems to ensure chemical integrity.

Compound Critical Data

Property	Value / Characteristic	Notes
Structure	Benzothiazole core, 6-Cl, 2-CH2Cl	Lipophilic, weakly basic.
Reactivity	High (Alkylating Agent)	Avoid: Water, strong bases, prolonged heat in alcohols.[1]
Primary Impurities	2-Amino-5-chlorothiophenol (Disulfide), Hydrolysis product (Alcohol)	Disulfides are insoluble in non-polar solvents; Alcohols are more polar.[1]
Safety	Corrosive / Irritant	Vesicant hazard. Handle in a fume hood.[1]

Solvent Selection Strategy

The choice of solvent dictates not just yield, but the chemical stability of the isolated product.[1]

Solvent Suitability Matrix

Solvent System	Suitability	Mechanistic Insight
Toluene / Heptane	Recommended	Inert. Toluene dissolves the product well; Heptane acts as an anti-solvent.[1] High boiling point allows for good thermal gradient without solvolysis risk.[1]
Acetonitrile	High	Good solubility curve.[1] Inert to alkylation.[1] Can be dried easily.[1]
Ethanol (Abs.)	Conditional	Risk: Ethanolysis (formation of ethyl ether) occurs upon prolonged heating.[1] Use only if rapid cooling is possible.
Dichloromethane	Low	Too soluble.[1][2] Hard to crystallize from unless evaporated (which traps impurities).[1]
Water	FORBIDDEN	Will hydrolyze the chloromethyl group to 6-chloro-2-(hydroxymethyl)benzo[d]thiazole.[1]

The "Golden Path" Protocol: Toluene/Heptane Recrystallization[1]

This method relies on a solvent/anti-solvent approach to maximize purity while minimizing thermal degradation.[1]

Reagents Required:

• Crude 6-Chloro-2-(chloromethyl)benzo[d]thiazole

• Toluene (Anhydrous preferred)[1]

• n-Heptane (or Hexane)[1]

• Activated Carbon (Optional, for color removal)[1]

Step-by-Step Methodology:

• Dissolution:

  • Place crude solid in a round-bottom flask.

  • Add Toluene (approx. 3-5 mL per gram of solid).[1]

  • Heat to 60-70°C (Do not boil aggressively). Swirl until dissolved.

  • Note: If a small amount of dark solid remains insoluble, this is likely inorganic salts or polymerized disulfide.[1] Do not force it into solution.

• Clarification (Crucial):

  • If the solution is dark, add 1-2% w/w Activated Carbon.[1] Stir for 5 mins.

  • Hot Filtration: Filter the hot solution through a pre-warmed glass funnel (or Celite pad) to remove carbon and insoluble impurities.[1]

• Crystallization:

  • Return the clear filtrate to the heat and bring back to ~60°C.

  • Slowly add n-Heptane dropwise until a faint, persistent cloudiness (turbidity) appears.[1]

  • Add a few drops of Toluene to just clear the solution again.[1]

• Controlled Cooling:

  • Remove from heat.[1][3] Let the flask cool to room temperature undisturbed .

  • Scientific Logic:[1][4][5][6][7][8][9] Rapid cooling traps impurities. Slow cooling allows the crystal lattice to reject the disulfide impurities.[1]

  • Once at room temperature, place in an ice bath (0-4°C) for 1 hour to maximize yield.

• Isolation:

  • Filter the crystals using vacuum filtration.[1]

  • Wash the cake with cold n-Heptane (removes residual toluene and mother liquor).[1]

  • Drying: Dry in a vacuum desiccator over

    or Silica.[1] Do not oven dry >50°C to prevent degradation.

Troubleshooting Guide (FAQ)

Q1: My product is "oiling out" instead of crystallizing. Why?

Diagnosis: This occurs when the compound separates as a liquid phase before it crystallizes, usually because the melting point is depressed by impurities or the temperature dropped too fast.[1] Fix:

• Re-heat the mixture until the oil dissolves.

• Seed it: Add a tiny crystal of pure product (if available) or scratch the glass wall with a rod at the air-liquid interface.[1]

• Add more solvent: You may have too little Toluene, causing the saturation point to be above the melting point of the oiled solid.[1]

Q2: I see a white precipitate forming in my solvent bottle after a few days. Is this product?

Diagnosis: This is likely 6-chloro-2-(hydroxymethyl)benzo[d]thiazole (the hydrolysis product) or the hydrochloride salt of the starting amine.[1] Fix: Check the melting point.[1][2][3] The alcohol derivative usually melts higher than the chloromethyl compound.[1] Ensure your solvents are anhydrous.

Q3: Can I use Ethanol? Everyone else uses Ethanol.

Diagnosis: Literature often cites ethanol for amino or methyl benzothiazoles.[1] Risk: For chloromethyl derivatives, ethanol is a nucleophile.[1] Protocol Adjustment: If you must use ethanol, use Absolute Ethanol . Dissolve rapidly at boiling point and cool immediately in ice. Do not reflux for more than 5 minutes.

Process Visualization

The following diagram illustrates the decision logic for purification, highlighting the critical avoidance of moisture.

Caption: Logic flow for the purification of 6-Chloro-2-(chloromethyl)benzo[d]thiazole, emphasizing the Toluene/Heptane route to avoid solvolysis.

References

• Synthesis of Benzothiazoles: MDPI (Molecules). "Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles." (2022).[1][10] Discusses general condensation methods of 2-aminothiophenols with acid chlorides. [1]

• Hydrolytic Stability: Chemical Papers. "Hydrolysis of 2-styrylbenzothiazolium salts." Provides mechanistic insight into the lability of C-2 substituted benzothiazoles in aqueous media.[1][11] [1]

• Use of Chloroacetyl Chloride: ResearchGate. "Chloroacetylchloride: A Versatile Reagent in Heterocyclic Synthesis."[1] Confirms the reaction pathway for 2-chloromethyl derivatives.

• General Properties: PubChem. "2-(Chloromethyl)benzothiazole Compound Summary."[1] Provides physical property baselines for the analog structure.[1] [1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-(Chloromethyl)Benzothiazole Properties, Uses, Safety | Supplier & Manufacturer in China [quinoline-thiophene.com]
• 3. saspublishers.com [saspublishers.com]
• 4. researchgate.net [researchgate.net]
• 5. CN106397210A - Preparation method of 2-chloracetylamino-5-nitro benzophenone - Google Patents [patents.google.com]
• 6. CN111205266A - Synthetic method of 2-thiopheneacetic acid - Google Patents [patents.google.com]
• 7. ias.ac.in [ias.ac.in]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. profiles.wustl.edu [profiles.wustl.edu]

Technical Support Center: Minimizing Side Reactions in Benzothiazole Alkylation Protocols

Welcome to the technical support center for benzothiazole alkylation. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of benzothiazole alkylation and minimize common side reactions. By understanding the underlying mechanisms and critical process parameters, you can achieve higher yields, better selectivity, and more reproducible results in your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions during the alkylation of benzothiazoles?

A1: The primary side reactions encountered are over-alkylation leading to quaternary ammonium salts (quaternization) and lack of regioselectivity, resulting in a mixture of N-alkylated and S-alkylated products, particularly with substituted benzothiazoles like 2-aminobenzothiazole.[1][2] The formation of these byproducts complicates purification and reduces the yield of the desired product.

Q2: I'm observing a significant amount of a polar, insoluble salt in my reaction. What is it likely to be?

A2: This is a classic sign of over-alkylation, leading to the formation of a benzothiazolium quaternary salt.[2][3] These salts are often highly crystalline and poorly soluble in common organic solvents. This issue is more prevalent with highly reactive alkylating agents like methyl iodide or dimethyl sulfate.[2][4]

Q3: My reaction with 2-aminobenzothiazole is giving me two products with very similar TLC retention factors. What could be the issue?

A3: You are likely observing a mixture of N-alkylated isomers: alkylation at the exocyclic amino group and the endocyclic nitrogen atom.[1][5] The relative nucleophilicity of these two nitrogen atoms can be similar, leading to poor regioselectivity under certain conditions.

Q4: How does the electron-donating or -withdrawing nature of substituents on the benzothiazole ring affect alkylation?

A4: Electron-withdrawing groups, such as a nitro group, decrease the nucleophilicity of the nitrogen atom, making alkylation more difficult.[6] Conversely, electron-donating groups can increase the reactivity towards alkylation.[7][8] This modulation of electronic properties can also influence the regioselectivity of the reaction.[7][9]

Troubleshooting Guides

Guide 1: Poor Regioselectivity (N- vs. S-Alkylation and Endo- vs. Exo-N-Alkylation)

A common challenge in the alkylation of substituted benzothiazoles, such as 2-aminobenzothiazole or 2-mercaptobenzothiazole, is controlling the site of alkylation.

The Underlying Chemistry

The benzothiazole scaffold possesses multiple nucleophilic centers. In 2-aminobenzothiazole, both the endocyclic (ring) nitrogen and the exocyclic (amino) nitrogen can be alkylated.[1][5] The regioselectivity is governed by a delicate interplay of electronic and steric factors, as well as reaction conditions. Theoretical studies have shown that the endocyclic nitrogen atom in benzothiazole often carries a significant negative charge, making it a prime target for electrophiles.[10][11]

Step-by-Step Troubleshooting Protocol

• Choice of Base and Solvent:

  • For Exocyclic N-Alkylation (2-Aminobenzothiazoles): To favor alkylation on the external amino group, a common strategy is to first deprotonate it selectively.

    • Protocol: Use a strong, non-nucleophilic base like sodium hydride (NaH) in an aprotic polar solvent such as DMF or THF. Add the base at 0 °C to a solution of the 2-aminobenzothiazole, stir for 30-60 minutes to ensure complete deprotonation, and then add the alkylating agent.

  • For Endocyclic N-Alkylation (2-Aminobenzothiazoles): In the absence of a base, or with milder bases, alkylation often proceeds at the more nucleophilic endocyclic nitrogen.[12][13]

    • Protocol: Conduct the reaction in a polar solvent like acetonitrile or ethanol at elevated temperatures, directly reacting the 2-aminobenzothiazole with the alkylating agent.[13]

• Alkylating Agent Selection:

  • Steric Hindrance: Bulky alkylating agents will preferentially react at the less sterically hindered exocyclic nitrogen. For instance, using a bulky benzyl halide may favor exocyclic N-alkylation.[14][15]

  • Reactivity: Highly reactive alkylating agents like methyl iodide might show less selectivity. Consider using less reactive agents like alkyl bromides or chlorides to improve control.[4]

• Temperature Control:

  • Lower reaction temperatures generally favor the thermodynamically more stable product, which can influence regioselectivity. Start reactions at 0 °C or room temperature before considering heating.

Visualizing Competing N-Alkylation Pathways

Caption: Competing pathways in 2-aminobenzothiazole alkylation.

Guide 2: Over-alkylation and Quaternization

The formation of benzothiazolium salts is a frequent side reaction, especially when aiming for simple N-alkylation of the benzothiazole ring.

The Underlying Chemistry

After the initial N-alkylation of the endocyclic nitrogen, the resulting N-alkylbenzothiazole can undergo a second alkylation to form a quaternary ammonium salt.[2] This is particularly problematic with reactive, unhindered alkylating agents and when using more than one equivalent of the alkylating agent.[2][4]

Step-by-Step Troubleshooting Protocol

• Stoichiometry Control:

  • Protocol: Use the benzothiazole as the limiting reagent. Carefully add 0.95-1.0 equivalents of the alkylating agent dropwise to a solution of the benzothiazole. Using a slight excess of the benzothiazole can help consume the alkylating agent and prevent over-alkylation.

• Choice of Alkylating Agent:

  • Avoid highly reactive agents like methyl iodide and dimethyl sulfate if possible. Opt for alkyl bromides, chlorides, or tosylates, which often provide better control.[4]

• Reaction Monitoring:

  • Protocol: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The quaternary salt will typically appear as a very polar, baseline spot on TLC. Quench the reaction as soon as the starting material is consumed to a satisfactory level.

• Temperature Management:

  • Running the reaction at the lowest effective temperature can help slow down the rate of the second alkylation step relative to the first.

Summary of Reaction Conditions to Minimize Quaternization

Parameter	Recommended Condition	Rationale
Stoichiometry	1.0 eq. Benzothiazole : 0.95-1.0 eq. Alkylating Agent	Prevents excess alkylating agent from reacting with the product.
Alkylating Agent	Alkyl bromide, chloride, or tosylate	Lower reactivity compared to iodides, allowing for better control.[4]
Temperature	Start at room temperature or below	Minimizes the rate of the second, undesired alkylation.
Monitoring	Frequent TLC or LC-MS analysis	Allows for timely quenching of the reaction before significant byproduct formation.

Experimental Workflow for Controlled N-Alkylation

Caption: Workflow for minimizing over-alkylation side reactions.

References

• I 2 /CH 3 ONa-Promoted Ring-Opening Alkylation of Benzothiazoles with Dialkyl Carbonates. Synthesis, 2022. [Link]

• Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. Molecules, 2022. [Link]

• Quantum-chemical study of electronic structure and transmission of substituent effects in benzothiazole derivatives. Chemical Papers, 1990. [Link]

• Synthesis of biologically active derivatives of 2-aminobenzothiazole. Russian Chemical Bulletin, 2021. [Link]

• Quaternization of benzothiadiazoles and related compounds. University of Leicester, 2015. [Link]

• AN EFFICIENT SYNTHESIS OF 2-AMINOBENZOTHIAZOLE AND ITS DERIVATIVES IN IONIC LIQUIDS. International Journal of Pharmaceutical Sciences and Research, 2017. [Link]

• Direct C–H Alkylation of Benzothiadiazoles via Organic Photoredox Catalysis. ACS Omega, 2024. [Link]

• Benzothiazole synthesis. Organic Chemistry Portal. [Link]

• 2-Amino-1,3-benzothiazole: Endo N-Alkylation with α-Iodo Methyl Ketones Followed by Cyclization. International Journal of Molecular Sciences, 2023. [Link]

• Regioselective N-alkylation of 2-aminobenzothiazoles with benzylic alcohols. Chemical Communications, 2012. [Link]

• Quaternary ammonium salt as alkylation agent in three-component reactions for the synthesis of benzothiazoles in water. RSC Advances, 2014. [Link]

• K2S2O8-Mediated Hydroxyalkylation of Benzothiazoles with Alcohols in Aqueous Solution. ACS Omega, 2019. [Link]

• Quaternary ammonium salt as alkylation agent in three-component reactions for the synthesis of benzothiazoles in water. Semantic Scholar, 2014. [Link]

• Synthesis of 2-aminobenzothiazole. ResearchGate, 2023. [Link]

• Benzothiazolines Acting as Carbanion and Radical Transfer Reagents in Carbon–Carbon Bond Construction. Molecules, 2024. [Link]

• Tunable Skeletal Editing of Benzothiazole and Benzisothiazole Via Carbene Transfer Reactions. ChemRxiv, 2024. [Link]

• Theoretical Study of Benzothiazole and Its Derivatives: Molecular Structure, Spectroscopic Properties, NBO, MEP and TD-DFT Analysis. Journal of Materials Science and Chemical Engineering, 2024. [Link]

• Investigation of the Effect of Substituents on Electronic and Charge Transport Properties of Benzothiazole Derivatives. Polymers, 2022. [Link]

• Investigation of the Effect of Substituents on Electronic and Charge Transport Properties of Benzothiazole Derivatives. ResearchGate, 2022. [Link]

• 2-Amino-1,3-benzothiazole: Endo N-Alkylation with α-Iodo Methyl Ketones Followed by Cyclization. MDPI, 2023. [Link]

• N-Alkylation of Substituted 2-Amino Benzothiazoles by 1,4-bis(Bromo methyl)benzene on Mixed Oxides at Room Temperature and Study Their Biological Activity. AIP Conference Proceedings, 2023. [Link]

• N-alkylation of substituted 2-amino benzothiazoles by 1,4-bis (bromo methyl) benzene on mixed oxides at room temperature and study their biological activity. AIP Publishing, 2023. [Link]

• Scheme 1: Alkylation reaction of benzothiazole moiety. ResearchGate, 2015. [Link]

• Visible-light-promoted photocatalyst-free alkylation and acylation of benzothiazoles. Organic & Biomolecular Chemistry, 2020. [Link]

• What is the procedure for n-alkylation of 6-nitrobenzothiazole? ResearchGate, 2014. [Link]

• Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 2018. [Link]

• K2S2O8-Mediated Hydroxyalkylation of Benzothiazoles with Alcohols in Aqueous Solution. ACS Omega, 2019. [Link]

• Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. RSC Medicinal Chemistry, 2024. [Link]

• Derivatization of 2,1,3-Benzothiadiazole via Regioselective C-H Functionalization and Aryne Reactivity. ResearchGate, 2024. [Link]

• Derivatization of 2,1,3-Benzothiadiazole via Regioselective C–H Functionalization and Aryne Reactivity. DiVA, 2024. [Link]

• Derivatization of 2,1,3-Benzothiadiazole via Regioselective C-H Functionalization and Aryne Reactivity. The Journal of Organic Chemistry, 2024. [Link]

• Steric hindrance classified: treatment of isothiocyanatoallene with secondary amines bearing bulky substituents to generate 2-aminothiazoles. Organic Chemistry Frontiers, 2022. [Link]

• Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase. Acta Pharmaceutica Sinica B, 2021. [Link]

Sources

• 1. Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. figshare.le.ac.uk [figshare.le.ac.uk]
• 3. quod.lib.umich.edu [quod.lib.umich.edu]
• 4. quod.lib.umich.edu [quod.lib.umich.edu]
• 5. Regioselective N-alkylation of 2-aminobenzothiazoles with benzylic alcohols - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Investigation of the Effect of Substituents on Electronic and Charge Transport Properties of Benzothiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. chempap.org [chempap.org]
• 11. scirp.org [scirp.org]
• 12. 2-Amino-1,3-benzothiazole: Endo N-Alkylation with α-Iodo Methyl Ketones Followed by Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 2-Amino-1,3-benzothiazole: Endo N-Alkylation with α-Iodo Methyl Ketones Followed by Cyclization [mdpi.com]
• 14. Steric hindrance classified: treatment of isothiocyanatoallene with secondary amines bearing bulky substituents to generate 2-aminothiazoles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 15. Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Mass spectrometry fragmentation patterns of 6-chloro-benzothiazole derivatives

Executive Summary

This technical guide analyzes the mass spectrometry (MS) fragmentation patterns of 6-chloro-benzothiazole derivatives, a critical scaffold in medicinal chemistry (antitumor, antimicrobial agents). We compare the spectral performance of these chlorinated derivatives against their unsubstituted analogs and positional isomers .

Key Takeaway: The 6-chloro substituent acts as a high-fidelity spectral tag. While unsubstituted benzothiazoles rely solely on accurate mass and retention time, 6-chloro derivatives provide a self-validating 3:1 isotopic signature (

) that persists through primary fragmentation pathways, significantly reducing false discovery rates in complex biological matrices.

Part 1: The Isotopic Signature & Molecular Ion

The defining characteristic of 6-chloro-benzothiazole analysis is the chlorine isotope pattern. Unlike the unsubstituted analog, which produces a singular dominant molecular ion (

), the 6-chloro derivative generates a doublet.

• Diagnostic Value: The natural abundance of

  (75.77%) and (24.23%) creates a distinct M and M+2 peak pair with an intensity ratio of approximately 3:1 .

• Experimental Insight: In low-resolution MS (Single Quad), this pattern distinguishes the analyte from background noise. In High-Resolution MS (HRMS), it serves as a secondary confirmation filter alongside mass accuracy (<5 ppm).

Comparative Data: Molecular Ion Stability

Feature	6-Chloro-Benzothiazole	Unsubstituted Benzothiazole
Molecular Ion ( )	m/z 169.0 (Base) / 171.0	m/z 135.0
Isotope Pattern	Distinct 3:1 doublet (Diagnostic)	Single dominant peak (Non-diagnostic)
Ionization Efficiency	High (Cl increases lipophilicity)	Moderate
Risk of False Positives	Low (Isotope filter applied)	Moderate (Requires high chromatographic resolution)

Part 2: Mechanistic Fragmentation Pathways

Understanding the fragmentation logic is essential for structural elucidation. The benzothiazole core typically undergoes ring cleavage, but the presence of the chlorine atom at the C6 position alters the energetics of these pathways.

Primary Pathway: Thiazole Ring Cleavage (Loss of HCN)

The most characteristic fragmentation for benzothiazoles is the cleavage of the thiazole ring, specifically the loss of Hydrogen Cyanide (HCN, 27 Da).

• Mechanism: The molecular ion undergoes a cleavage of the

  and bonds (or rearrangement followed by cleavage).

• 6-Chloro Specifics: The chlorine atom on the benzene ring is strongly bonded (

  ). Consequently, the primary fragment retains the chlorine atom, preserving the 3:1 isotopic pattern in the daughter ion.

  • Transition:

  • Structure: The resulting ion is a radical cation

    .

Secondary Pathway: Loss of CS

A competing pathway involves the loss of Carbon Monosulfide (CS, 44 Da).

• Transition:

• Significance: This pathway confirms the integrity of the benzene ring, as the Cl atom is still retained.

The "Hard" Ionization Pathway: Homolytic Cl Cleavage

Under high-energy conditions (Electron Impact - EI, 70eV), the

bond can break.

• Transition:

• Observation: This results in the loss of the isotope pattern. If the spectrum shows a fragment at m/z 134 without a companion at 136, it indicates the chlorine has been ejected.

Visualization: Fragmentation Logic

The following diagram illustrates the competing pathways for 6-chloro-benzothiazole under ESI (Soft) and EI (Hard) conditions.

Caption: Fragmentation tree of 6-chloro-benzothiazole showing retention of the isotopic signature in Path A and B, and loss of signature in Path C.

Part 3: Experimental Protocol (Self-Validating)

To ensure reproducible data, follow this LC-MS/MS acquisition protocol. This method is designed to maximize the detection of the diagnostic fragments described above.

Sample Preparation

• Solvent: Dissolve 1 mg of derivative in 1 mL Methanol (LC-MS grade).

• Dilution: Dilute 1:100 with 0.1% Formic Acid in Water/Acetonitrile (50:50).

• Validation Step: Verify solution clarity. Any turbidity suggests precipitation, which will cause erratic ionization.

LC-MS/MS Parameters (ESI Mode)

• Instrument: Triple Quadrupole (QqQ) or Q-TOF.

• Ionization: Electrospray Ionization (ESI), Positive Mode (

  ).

• Source Voltage: 3.5 kV.

• Collision Energy (CE) Ramp:

  • Screening: 10–40 eV.

  • Observation: At low CE (10-15 eV), the

    (170/172) should dominate. At medium CE (20-25 eV), the HCN loss (143/145) becomes the base peak.

Data Analysis Workflow

• Extract Ion Chromatogram (EIC): Target m/z 169.98 (or theoretical mass).

• Isotope Filter: Apply a logic filter requiring a companion peak at M+2 with 30-35% relative intensity.

• Fragment Confirmation: Confirm presence of m/z 142/144 (HCN loss).

Part 4: Comparative Performance Analysis

This section objectively compares the 6-chloro derivative against the unsubstituted benzothiazole to assist in assay development.

Table 1: Spectral Performance Comparison

Metric	6-Chloro-Benzothiazole	Unsubstituted Benzothiazole	Operational Implication
Base Peak (EI)	m/z 169 ( )	m/z 135 ( )	Both are stable aromatics; molecular ion is reliable.
Base Peak (ESI-CID)	m/z 143 ( )	m/z 109 ( )	Similar fragmentation kinetics; predictable shifts.
Selectivity	High (Isotope doublet)	Medium (Single mass)	6-Cl is preferred for complex matrices (plasma/urine).
Lipophilicity (LogP)	~2.9	~2.0	6-Cl elutes later on C18 columns, separating from polar interferences.
Metabolic Stability	High (Blocked C6 position)	Low (C6 susceptible to oxidation)	6-Cl is often more metabolically stable in drug design.

Part 5: Workflow Visualization

The following diagram outlines the decision matrix for analyzing these derivatives, ensuring scientific rigor in identification.

Caption: Step-by-step logic flow for validating chlorinated benzothiazole derivatives using MS/MS.

References

• MassBank Record: Benzothiazole . MassBank EU.[1] Available at: [Link]

• Asian Journal of Chemistry . "Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones". Available at: [Link]

• Chemistry LibreTexts . "Mass Spectrometry - Fragmentation Patterns". Available at: [Link]

• National Institutes of Health (NIH) . "Electron-Induced (EI) Mass Fragmentation is Directed by Intra-molecular H-Bonding". Available at: [Link]

Sources

• 1. m.youtube.com [m.youtube.com]

A Senior Application Scientist's Guide to HPLC Method Development for Purity Assessment of Benzothiazole Intermediates

Introduction: The Critical Role of Purity in Benzothiazole Intermediate Synthesis

Benzothiazole and its derivatives are foundational scaffolds in medicinal chemistry, forming the core of numerous pharmaceuticals, including anticancer, anti-inflammatory, and antimicrobial agents.[1][2][3] As intermediates in the synthesis of Active Pharmaceutical Ingredients (APIs), their purity is not merely a quality metric; it is a critical determinant of the final drug product's safety and efficacy. Impurities, even at trace levels, can carry their own pharmacological or toxicological profiles, potentially altering the drug's intended effect or causing adverse reactions.

Therefore, a robust, reliable, and validated analytical method for purity assessment is paramount. High-Performance Liquid Chromatography (HPLC) has long been the gold standard for this purpose, offering a powerful combination of sensitivity, selectivity, and reproducibility.[4][5] This guide provides an in-depth, experience-driven comparison of analytical strategies, focusing on the logical development of an HPLC method from first principles and objectively comparing its performance against viable alternatives. Our discussion is grounded in the harmonized principles of international regulatory bodies, ensuring that the methodologies described are scientifically sound and compliant with global standards.[6][7][8]

Pillar 1: Strategic HPLC Method Development - A Causality-Driven Approach

Effective method development is not a matter of trial and error; it is a systematic process guided by the physicochemical properties of the analyte and the fundamental principles of chromatography. The goal is to develop a method that is not only fit for its intended purpose but is also a self-validating system, demonstrating reliability through its inherent design.[9][10]

The Workflow of Method Development

The logical flow of developing a purity method is iterative, beginning with analyte properties and progressively refining chromatographic conditions until the desired separation is achieved and validated.

Caption: Logical workflow for HPLC method development.

Analyte and Impurity Characterization: The Foundation

Before a single injection is made, understanding the benzothiazole intermediate and its potential impurities is crucial.

• Polarity (logP): Benzothiazoles are generally non-polar, making Reverse-Phase (RP-HPLC) the logical starting point. In RP-HPLC, a non-polar stationary phase (like C18) is used with a polar mobile phase.[4]

• Acidity/Basicity (pKa): The benzothiazole ring system contains nitrogen and sulfur atoms, which can be protonated or deprotonated depending on the pH. Operating the mobile phase at a pH at least 2 units away from the analyte's pKa ensures a consistent ionization state, preventing peak splitting and tailing.

• UV Absorbance: The aromatic nature of the benzothiazole ring results in strong UV absorbance, typically between 250-320 nm. A photodiode array (PDA) detector is invaluable here, allowing for the determination of the optimal detection wavelength and assessing peak purity.

Column Selection: The Engine of Separation

The column is where the separation occurs. For benzothiazole intermediates, a C18 (octadecylsilane) column is the workhorse.

• Why C18? Its long alkyl chains provide strong hydrophobic interactions, which are ideal for retaining and separating non-polar to moderately polar benzothiazole compounds and their process-related impurities.

• Particle Size: Columns with 3-5 µm particles have historically been the standard. However, modern methods often leverage columns with sub-2 µm (for UPLC) or superficially porous particles (SPP). SPP columns offer higher efficiency at lower backpressures compared to traditional fully porous particles, providing a significant performance boost on standard HPLC systems.[11]

Mobile Phase Optimization: Steering the Separation

The mobile phase composition dictates the retention and elution of compounds.

• Organic Modifier: Acetonitrile is often preferred over methanol for benzothiazole analysis due to its lower viscosity (leading to lower backpressure) and better UV transparency at lower wavelengths.

• Aqueous Phase & pH Control: A buffered aqueous phase is essential for reproducibility. For acidic or neutral benzothiazoles, a phosphate or acetate buffer at a low pH (e.g., pH 2.5-3.5) is common. This suppresses the ionization of silanol groups on the silica backbone, minimizing peak tailing.

• Isocratic vs. Gradient Elution: For purity analysis where impurities with a wide range of polarities are expected, a gradient elution is almost always necessary. An isocratic method (constant mobile phase composition) may not elute highly retained impurities in a reasonable time or provide adequate resolution for early-eluting ones.

Method Validation: The Guarantee of Trustworthiness

Once an optimized method is established, it must be validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines to prove it is fit for its intended purpose.[6][7][8] This is a non-negotiable step in a regulated environment.

Validation Parameter	Purpose	Typical Acceptance Criteria (for Impurity Method)
Specificity	To demonstrate that the method can unequivocally assess the analyte in the presence of impurities, degradants, and excipients.	Peak purity index > 0.995; baseline resolution between the main peak and all known impurities.
Linearity	To show a direct proportional relationship between concentration and detector response over a defined range.	Correlation coefficient (r²) ≥ 0.99.
Accuracy	To demonstrate the closeness of the test results to the true value.	Recovery of spiked impurities should be within 80-120%.
Precision	To show the degree of scatter between a series of measurements (repeatability and intermediate precision).	Relative Standard Deviation (RSD) ≤ 10% for impurities at the reporting limit.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio ≥ 10.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.	System suitability parameters (resolution, tailing factor) remain within acceptable limits.

This table summarizes key validation parameters as defined by ICH Q2(R2) guidelines.[6][7][8]

Pillar 2: A Comparative Guide to Analytical Technologies

While HPLC is the dominant technique, a comprehensive understanding requires an objective comparison with other available technologies. The choice of technique is a function of the specific analytical challenge.

Caption: Selection criteria for analytical techniques.

HPLC vs. UPLC (Ultra-Performance Liquid Chromatography)

UPLC is an evolution of HPLC, utilizing columns with sub-2 µm particles.[12][13] This fundamental change has significant performance implications.

Feature	HPLC (High-Performance Liquid Chromatography)	UPLC (Ultra-Performance Liquid Chromatography)	Verdict & Rationale
Particle Size	3 - 5 µm	< 2 µm	UPLC: Smaller particles provide a dramatic increase in theoretical plates, leading to higher efficiency.[14]
Operating Pressure	200 - 400 bar	600 - 1200 bar	UPLC: Requires specialized instrumentation capable of handling extreme pressures.
Analysis Time	Typically 20 - 60 minutes	Typically 2 - 10 minutes	UPLC: Significantly faster run times increase sample throughput and reduce solvent consumption.[15]
Resolution	Good to Excellent	Superior	UPLC: Sharper peaks and higher efficiency allow for the separation of closely eluting and trace-level impurities that may be missed by HPLC.[13][14]
Solvent Consumption	High	Low	UPLC: Shorter run times and lower flow rates make it a more cost-effective and environmentally friendly "green" technique.[14][15]
Robustness	High; tolerant of minor variations.	Moderate; more sensitive to sample matrix and blockages due to smaller frit and column diameters.	HPLC: Often preferred for routine QC labs where method ruggedness across different instruments and analysts is critical.[13]

Executive Summary: UPLC offers a clear advantage in speed and resolving power, making it ideal for method development and high-throughput screening.[14][16] However, HPLC remains the robust workhorse for many validated QC release methods due to its reliability and wider instrument availability.[13]

Chromatography vs. Other Techniques: GC and CE

Technique	Principle of Separation	Applicability to Benzothiazoles	Strengths	Limitations
HPLC/UPLC	Partitioning between a liquid mobile phase and a solid stationary phase.[17]	Universal: Applicable to virtually all benzothiazole intermediates and their impurities.	High versatility, robustness, and regulatory acceptance. Excellent for non-volatile and thermally labile compounds.	Slower than UPLC; higher solvent consumption.
Gas Chromatography (GC)	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.[18]	Limited: Only for volatile and thermally stable benzothiazole derivatives.[19][20]	Excellent for residual solvent analysis (a key purity attribute). High resolution for volatile compounds.[21]	Not suitable for non-volatile or thermally unstable compounds, which includes many complex intermediates and their degradation products.[22]
Capillary Electrophoresis (CE)	Differential migration of charged species in an electric field.[23][24]	Niche: Best for charged or chiral benzothiazole derivatives.	Extremely high efficiency, low sample and reagent consumption.[25] Orthogonal separation mechanism to HPLC.	Lower sensitivity with UV detection compared to HPLC. Can be less robust and reproducible for routine QC.[25]

Pillar 3: Actionable Protocols and Data

To translate theory into practice, this section provides a detailed experimental protocol for a typical gradient RP-HPLC method for purity assessment.

Experimental Protocol: Purity of a Hypothetical Benzothiazole Intermediate

1. Instrumentation and Materials

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and diode array detector (DAD).

• Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm particle size.

• Chemicals: Acetonitrile (HPLC grade), Methanol (HPLC grade), Potassium Phosphate Monobasic (reagent grade), Orthophosphoric Acid (85%).

• Reference Standard: Primary reference standard of the benzothiazole intermediate (>99.5% purity).

2. Preparation of Solutions

• Mobile Phase A (Aqueous): Dissolve 2.72 g of Potassium Phosphate Monobasic in 1000 mL of purified water. Adjust pH to 3.0 with dropwise addition of orthophosphoric acid. Filter through a 0.45 µm membrane filter and degas.

• Mobile Phase B (Organic): Acetonitrile.

• Diluent: Acetonitrile and Water (50:50, v/v).

• Standard Solution (0.5 mg/mL): Accurately weigh about 25 mg of the reference standard into a 50 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Sample Solution (0.5 mg/mL): Prepare in the same manner as the Standard Solution using the sample to be tested.

3. Chromatographic Conditions

Parameter	Setting	Rationale
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column to balance analysis time and pressure.
Column Temperature	30 °C	Ensures reproducible retention times by controlling mobile phase viscosity.
Injection Volume	10 µL	A small volume to prevent band broadening and column overload.
Detection	DAD at 280 nm	Wavelength selected based on the UV maxima of the benzothiazole chromophore.
Gradient Program	See table below	Designed to resolve polar impurities first and then elute the main peak and non-polar impurities.

Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
25.0	10	90
30.0	10	90
30.1	90	10
35.0	90	10

4. System Suitability Test (SST) Before sample analysis, inject the standard solution in replicate (n=5) to verify system performance.

• Tailing Factor: Must be ≤ 2.0 for the main peak.

• RSD of Peak Area: Must be ≤ 2.0%.

• Theoretical Plates: Must be ≥ 2000.

5. Analysis and Calculation Inject the sample solution. Identify impurities based on their relative retention time (RRT) to the main peak. Quantify impurities using area percent normalization, assuming a relative response factor of 1.0 for unknown impurities.

References

• Altria, K. D. (1997). Capillary electrophoresis in pharmaceutical analysis. PubMed, 14(4), 372-387.
• United States Pharmacopeia. (n.d.).
• BenchChem. (2025). A Comparative Guide: HPLC vs. UPLC for Chlorthalidone Impurity Profiling. BenchChem.
• Javed, M. R., et al. (2021). Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade. Microchemical Journal, 168, 106431.
• European Directorate for the Quality of Medicines & HealthCare. (2022). General chapter 2.2.46. Chromatographic separation techniques now published in Ph. Eur. 11th Edition. EDQM.
• Agilent Technologies. (n.d.).
• AMSbiopharma. (2025).
• Springer Nature Experiments. (n.d.). Capillary Electrophoresis for Pharmaceutical Analysis.
• United States Pharmacopeia. (2021).
• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. EMA.
• Bellavia, V., et al. (2000). Analysis of Benzothiazole in Italian Wines Using Headspace Solid-Phase Microextraction and Gas Chromatography−Mass Spectrometry. Journal of Agricultural and Food Chemistry, 48(4), 1239-1242.
• Peddio, G., & Bisceglia, F. (2023). Challenging applications of capillary electrophoresis in biopharmaceutical analysis. European Pharmaceutical Review.
• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). ICH.
• LCGC International. (2024). Are You Sure You Understand USP <621>?.
• NCF International. (2025). Capillary electrophoresis: theory and pharmaceutical applications.
• Swetha Sri, R., et al. (2020). A Review on Comparative study of HPLC and UPLC. Research Journal of Pharmacy and Technology, 13(3), 1570-1574.
• IntuitionLabs. (2024). ICH Q2(R2)
• Phenomenex. (2017). Update: European Pharmacopeia EP 2.2.46. Phenomenex Blog.
• GMP Insiders. (n.d.). HPLC Vs UPLC: Differences In Application, Performance And Cost. GMP Insiders.
• RAPS. (2022). ICH releases draft guidelines on analytical method development.
• European Pharmacopoeia. (n.d.). 2.2.46.
• PubMed. (2000).
• Omicsonline. (2022). Prospects of UPLC in Pharmaceutical Analysis over HPLC. Journal of Pharmaceutical Sciences & Emerging Drugs.
• Semantic Scholar. (n.d.).
• Parker, R., et al. (2024). Developing a method to identify tyre particles by detecting benzothiazole via GC-MS. PEARL.
• Reemtsma, T. (1996). Extraction and analysis of various benzothiazoles from industrial wastewater. Fresenius' Journal of Analytical Chemistry, 354(1), 68-73.
• Li, J., et al. (2024). Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents. Frontiers in Chemistry, 12.
• GMI, Inc. (2023). Challenges in HPLC Technology and Potential Solutions. GMI, Inc. Blog.
• Chouhan, A. S., & Kamble, P. (2025). Method Development and Validation of Test Method using RP-HPLC. The Pharmaceutical and Chemical Journal, 12(4), 163-167.
• Al-Sabha, W. (2013). DEVELOPMENT AND VALIDATION OF HPLC METHOD FOR THE DETERMINATION OF METRONIDAZOLE BENZOATE AND RELATED IMPURITES IN BULK AND PHARMACEUTICAL FORMULATIONS. International Journal of Pharmacy and Pharmaceutical Sciences, 5(3), 533-539.
• Aldujaili, R. A., & Alhasan, A. A. Y. (2021). Preparation and Characterization of some new Benzothiazole-Heterocyclic Derivatives. Egyptian Journal of Chemistry, 64(6), 261-267.
• ResearchGate. (n.d.). Benzothiazole: Different method of synthesis and diverse biological activities.

Sources

• 1. Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. tpcj.org [tpcj.org]
• 5. ijpsr.com [ijpsr.com]
• 6. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 7. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. database.ich.org [database.ich.org]
• 9. intuitionlabs.ai [intuitionlabs.ai]
• 10. raps.org [raps.org]
• 11. gmi-inc.com [gmi-inc.com]
• 12. rjptonline.org [rjptonline.org]
• 13. gmpinsiders.com [gmpinsiders.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. biomedres.us [biomedres.us]
• 16. semanticscholar.org [semanticscholar.org]
• 17. 〈621〉 Chromatography [doi.usp.org]
• 18. <621> CHROMATOGRAPHY [drugfuture.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Analysis of benzothiazole in Italian wines using headspace solid-phase microextraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 22. fiehnlab.ucdavis.edu [fiehnlab.ucdavis.edu]
• 23. Capillary electrophoresis in pharmaceutical analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. ncfinternational.it [ncfinternational.it]
• 25. Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Reference Guide to the Melting Point of 6-Chloro-2-(chloromethyl)benzo[d]thiazole and Structurally Related Compounds

The benzothiazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The introduction of various substituents to the benzothiazole core allows for the fine-tuning of these biological activities and physicochemical properties. The target compound, 6-Chloro-2-(chloromethyl)benzo[d]thiazole, combines the benzothiazole nucleus with a reactive chloromethyl group at the 2-position and a chloro-substituent at the 6-position, making it a versatile intermediate for further chemical modifications.

Comparative Melting Point Analysis

To provide a robust reference, the following table summarizes the experimentally determined melting points of several benzothiazole derivatives that are structurally related to 6-Chloro-2-(chloromethyl)benzo[d]thiazole. This comparative approach allows for an estimation of the expected melting point range and an understanding of how specific structural modifications impact this physical property.

Compound Name	Structure	Melting Point (°C)	Key Structural Differences from Target
6-Chloro-2-(chloromethyl)benzo[d]thiazole	[Structure of 6-Chloro-2-(chloromethyl)benzo[d]thiazole]	Not explicitly found in literature	Target Compound
2-(Chloromethyl)benzothiazole	[Structure of 2-(Chloromethyl)benzothiazole]	32 - 34[3][4][5]	Lacks the 6-chloro substituent.
2-[(chloromethyl)thio]benzothiazole	[Structure of 2-[(chloromethyl)thio]benzothiazole]	41 - 42[6]	Features a thioether linkage.
2-Chloro-6-methylbenzothiazole	[Structure of 2-Chloro-6-methylbenzothiazole]	44 - 49[7]	Has a chloro at the 2-position and methyl at the 6-position.
5-Chloro-2-methylbenzothiazole	[Structure of 5-Chloro-2-methylbenzothiazole]	65 - 70	Chloro group is at the 5-position and a methyl at the 2-position.
2-Amino-6-chlorobenzothiazole	[Structure of 2-Amino-6-chlorobenzothiazole]	199 - 201[8]	Contains an amino group at the 2-position.

Insights from Comparative Data:

The melting point of a crystalline solid is influenced by the strength of its crystal lattice, which in turn depends on intermolecular forces such as van der Waals interactions, dipole-dipole interactions, and hydrogen bonding.

• Effect of the 6-Chloro Group: The addition of a chlorine atom to the benzene ring of the benzothiazole scaffold, as in the target compound, is expected to increase the molecular weight and introduce a polar C-Cl bond. This would likely lead to stronger intermolecular dipole-dipole interactions and van der Waals forces compared to the unsubstituted 2-(chloromethyl)benzothiazole (m.p. 32-34 °C). Therefore, it is reasonable to hypothesize that the melting point of 6-Chloro-2-(chloromethyl)benzo[d]thiazole would be higher than that of its non-chlorinated counterpart.

• Influence of the 2-Substituent: The nature of the substituent at the 2-position has a significant impact on the melting point. For instance, replacing the chloromethyl group with an amino group, as seen in 2-Amino-6-chlorobenzothiazole, dramatically increases the melting point to 199-201 °C.[8] This is due to the ability of the amino group to form strong intermolecular hydrogen bonds, which require significantly more energy to overcome.

• Isomeric Position of Chlorine: The position of the chlorine atom on the benzothiazole ring also plays a role. While direct comparison is challenging without more data, the melting point of 5-Chloro-2-methylbenzothiazole (65-70 °C) suggests that the location of the halogen substituent influences the crystal packing and, consequently, the melting point.

Experimental Protocols for Melting Point Determination

Accurate determination of the melting point is crucial for compound characterization. The following are standard, reliable methods employed in research laboratories.

1. Capillary Melting Point Apparatus

This is a traditional and widely used method for determining the melting point of a solid.

• Principle: A small, finely powdered sample is packed into a capillary tube and heated in a controlled manner. The temperature range over which the substance melts is observed.

• Detailed Protocol:

  • Sample Preparation: Ensure the sample is completely dry and finely powdered.

  • Capillary Tube Packing: Tap the open end of a capillary tube into the powdered sample to collect a small amount of material. Invert the tube and tap the sealed end on a hard surface to pack the sample tightly to a height of 2-3 mm.

  • Apparatus Setup: Place the packed capillary tube into the heating block of the melting point apparatus.

  • Heating: Begin heating the block. For an unknown sample, a rapid heating rate can be used to get an approximate melting range.

  • Determination: For an accurate measurement, repeat the process with a fresh sample, heating rapidly to about 15-20 °C below the approximate melting point, then reduce the heating rate to 1-2 °C per minute.

  • Observation: Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). The melting point is reported as this range.

2. Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique that provides more quantitative information about the melting process.

• Principle: DSC measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. The melting of a crystalline solid is an endothermic process, which is observed as a peak in the DSC thermogram.

• Detailed Protocol:

  • Sample Preparation: Accurately weigh a small amount of the sample (typically 1-5 mg) into an aluminum DSC pan.

  • Encapsulation: Seal the pan with a lid using a sample press.

  • Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

  • Thermal Program: Program the instrument to heat the sample at a constant rate (e.g., 10 °C/min) over a temperature range that encompasses the expected melting point.

  • Data Analysis: The melting point is typically taken as the onset temperature of the melting endotherm or the peak temperature of the endotherm. The area under the peak corresponds to the heat of fusion.

Visualizing the Workflow and Comparative Logic

To further clarify the process of compound evaluation and the logic of comparison, the following diagrams are provided.

Caption: Experimental workflow for determining the melting point of a solid compound.

Caption: Logical framework for estimating the melting point of the target compound.

Conclusion

While an experimentally verified melting point for 6-Chloro-2-(chloromethyl)benzo[d]thiazole is not documented in the readily accessible scientific literature, a comparative analysis with structurally related compounds provides valuable insights. Based on the data from its analogs, it is anticipated that the melting point of the title compound will be higher than that of 2-(chloromethyl)benzothiazole (32-34 °C) due to the presence of the 6-chloro substituent. However, it is expected to be significantly lower than that of 2-Amino-6-chlorobenzothiazole, which benefits from strong intermolecular hydrogen bonding. For definitive characterization, experimental determination using standard methods such as the capillary technique or Differential Scanning Calorimetry is essential. This guide provides the foundational knowledge and procedural details for researchers to perform such characterizations and to contextualize their findings within the broader family of benzothiazole derivatives.

References

• KEIM. Safety data sheet. [Link]

• Journal of Young Pharmacists. Design, Synthesis and Characterization of Benzothiazole Analogues as Promising Pharmacological Agents. [Link]

• A&C Chemicals. Safety Data Sheet. [Link]

• PubChem. 2-(Chloromethyl)benzothiazole. [Link]

• Der Pharma Chemica. Synthesis, characterization and biological evaluation of some novel 6-fluoro benzothiazole substituted thiazolidinones as anthelmintic activity. [Link]

• ResearchGate. Synthesis and Characterization of 6-Chloro-N-(substituted benzylidene)benzothiazol-2-amine by Microwave Irradiation. [Link]

• PubChem. 6-Chloro-2-benzothiazolamine. [Link]

• SAS Publishers. Synthesis, Characterization and Antimicrobial studies of new novel derivatives of 2-amino-6- chlorobenzothiazole. [Link]

• MDPI. 6-Chloro-3H-benzo[d][3][6][7]dithiazol-2-ium Chloride. [Link]

• CAS Common Chemistry. 2-[(Chloromethyl)thio]benzothiazole. [Link]

• PubChem. 2-Chloro-6-methylbenzothiazole. [Link]

• PubChem. 2-Chlorobenzothiazole. [Link]

Sources

• 1. jyoungpharm.org [jyoungpharm.org]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. labproinc.com [labproinc.com]
• 4. 2-(Chloromethyl)benzothiazole, 95% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. 2-(Chloromethyl)benzothiazole | 37859-43-1 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. 2-[(chloromethyl)thio]benzothiazole CAS#: 28908-00-1 [m.chemicalbook.com]
• 7. 2-Chloro-6-methylbenzothiazole CAS#: 3507-26-4 [amp.chemicalbook.com]
• 8. 2-Amino-6-chlorobenzothiazole 99 95-24-9 [sigmaaldrich.com]

Infrared (IR) spectroscopy peaks for chloromethyl and benzothiazole functional groups

Executive Summary

In medicinal chemistry and materials science, the precise characterization of Chloromethyl (

) and Benzothiazole functional groups is critical. Benzothiazoles are pharmacophores found in antitumor and neuroprotective drugs (e.g., Riluzole), while chloromethyl groups often serve as reactive intermediates (e.g., in Merrifield resins or alkylating agents) that must be monitored for complete conversion.

This guide provides a technical comparison of the infrared (IR) spectral signatures of these two moieties. Unlike standard textbook lists, this document focuses on distinguishability —how to validate these groups against their most common structural analogs and contaminants using Fourier Transform Infrared (FT-IR) spectroscopy.

Part 1: Theoretical Framework & Spectral Signatures

Benzothiazole Functional Group

The benzothiazole system consists of a benzene ring fused to a thiazole ring. The spectroscopic challenge lies in differentiating it from similar heterocycles like benzimidazole or benzoxazole.

Key Vibrational Modes: The "fingerprint" of benzothiazole relies on the imine-like

stretch and the thioether-like vibrations.

Vibrational Mode	Frequency Range ( )	Intensity	Diagnostic Value
Stretch (Thiazole ring)	1640 – 1590	Medium/Strong	Primary Identifier. Often appears as a sharp band distinct from the aromatic stretches. Lower frequency than non-cyclic imines due to conjugation.
Ring Skeletal Vibrations	1480 – 1420	Strong	Secondary Identifier. Mixed modes of and ring stretching.
Stretch	700 – 600	Weak/Medium	Confirmation. Often obscured in the fingerprint region but critical for distinguishing from Benzoxazole (which lacks this and has a band).
Aromatic Stretch	3100 – 3000	Weak	General indicator of aromaticity; not specific to the heterocycle.

Chloromethyl Group ( )

The chloromethyl group is an alkyl halide attached to a larger structure (often aromatic). The

stretch is the fundamental mode, but it is often buried in the low-frequency region.

Key Vibrational Modes: The "pro-tip" for identifying chloromethylation (especially on aromatic rings like polystyrene resins) is the

wagging mode, not just the stretch.

Vibrational Mode	Frequency Range ( )	Intensity	Diagnostic Value
Wagging ( )	1275 – 1260	Medium/Sharp	High Specificity. This band (often ~1265 ) is the most reliable indicator of a chloromethyl group attached to an aromatic ring. It disappears upon substitution.
Stretch	800 – 600	Medium	Fundamental. Broad and position-dependent. Rotational isomers (trans vs. gauche) can split this peak.
Scissoring	1440 – 1420	Medium	Overlaps with aromatic ring modes; less diagnostic.

Part 2: Comparative Analysis (The "Alternatives")

This section compares the target groups against their most common structural "imposters" or reaction precursors.

Scenario A: Benzothiazole vs. Benzimidazole vs. Benzoxazole

Context: Verifying ring closure in heterocyclic synthesis.

Feature	Benzothiazole ( )	Benzimidazole ( )	Benzoxazole ( )
Stretch	Absent	Present ( ~3400-3200 )	Absent
Heteroatom Stretch	(600-700 )	(1200-1300 )	(1000-1100 , Strong)
Position	~1640	~1620	~1630

Analysis: The presence of a broad

band immediately rules out Benzothiazole. To distinguish Benzothiazole from Benzoxazole, look for the absence of the strong ether-like band around 1050 .

Scenario B: Chloromethyl vs. Methyl vs. Hydroxymethyl

Context: Monitoring the chloromethylation of an aromatic core or the hydrolysis of the chloride.

Feature	Chloromethyl ( )	Methyl ( )	Hydroxymethyl ( )
Diagnostic Band	1265 (Wag)	1380 (Umbrella mode)	3400 (Broad )
Stretch	600-800 ( )	N/A	1050 ( )

Analysis: If you are converting a Methyl group to a Chloromethyl group, look for the appearance of the 1265

band. If you are hydrolyzing a Chloromethyl group to an alcohol, monitor the disappearance of the 1265 band and the appearance of the broad stretch.

Part 3: Experimental Protocol & Validation

Sample Preparation Strategy

• Preferred Method: ATR (Attenuated Total Reflectance)

  • Crystal: Diamond or ZnSe.

  • Why: Ideal for solids and oils. Requires minimal prep.

  • Caveat: ATR penetration depth decreases at higher wavenumbers. For quantitative comparison of

    (3000 region) vs (700 region), apply an ATR correction algorithm in your software.

• Alternative Method: KBr Pellet

  • Why: Better resolution in the low-frequency region (<600

    ) where the and stretches reside. Use this if the fingerprint region in ATR is too noisy.

Workflow for Structural Confirmation (DOT Diagram)

Figure 1: Decision tree for spectroscopic validation of Benzothiazole and Chloromethyl moieties against common analogs.

Part 4: Troubleshooting & Interferences

Common Pitfalls

• Solvent Residue: Chlorinated solvents (DCM, Chloroform) have massive

  stretches in the 700-800 range.

  • Solution: Ensure samples are dried thoroughly under vacuum.[1] A "false positive" for chloromethyl often comes from trapped DCM.

• Polystyrene Matrix: If analyzing solid-phase resins (Merrifield), the polystyrene backbone has strong aromatic overtones (1600-2000

  ) and ring modes (1450, 1490 ).

  • Solution: Use the 1265

    band for quantification, as it sits in a relatively quiet window of the polystyrene spectrum.

• Water Vapor: Atmospheric water vapor causes noise in the 1600

  region, potentially distorting the Benzothiazole peak.

  • Solution: Purge the IR bench with nitrogen or apply background subtraction rigorously.

Limit of Detection

• Benzothiazole: High sensitivity due to the polarity of the

  bond.

• Chloromethyl: Lower sensitivity. For trace analysis (<1%), IR may be insufficient; consider NMR or elemental analysis.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley.

• National Institute of Standards and Technology (NIST). Benzothiazole IR Spectrum. NIST Chemistry WebBook. Available at: [Link]

• Gelest, Inc. Merrifield Resin (Chloromethyl Polystyrene) Technical Data. (Reference for the 1265 cm⁻¹ diagnostic wagging band in chloromethylated aromatics). Available at: [Link]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry, R.A. Meyers (Ed.). Wiley. Available at: [Link]

Sources

• 1. peptide.com [peptide.com]